2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

• CAS: 1010-56-6

Core Science & Biosynthesis

Structural Elucidation and Hydrogen Bonding Dynamics of 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

A Comprehensive Technical Guide for Crystallographers and Synthetic Chemists

Executive Summary & Pharmacological Relevance

The compound 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione is a prototypical cyclic enaminone derived from the versatile building block[1]. In modern drug discovery, rigidified enaminone scaffolds are highly prized for their ability to act as bidentate ligands, hydrogen-bond donors/acceptors, and direct precursors to complex heterocycles such as acridinediones, quinolinones, and [2].

Understanding the exact crystal structure and hydrogen-bonding topology of this molecule is not merely an academic exercise; it is a critical prerequisite for rational structure-based drug design. This whitepaper deconstructs the electronic architecture, crystallographic signatures, and highly optimized synthetic protocols required to isolate and characterize this unique molecular system.

Electronic Architecture: Tautomerism and RAHB

Unlike acyclic 1,3-dicarbonyls which exist in a rapid, solvent-dependent equilibrium between keto and enol forms, cyclic β -diketones and their nitrogenous derivatives are structurally constrained[3]. When 2-acetyl-5,5-dimethylcyclohexane-1,3-dione is aminated, the resulting molecule theoretically possesses three tautomeric states: keto-imine, enol-imine, and keto-enamine.

The Causality of the Keto-Enamine Dominance

In both the solid state and solution, the keto-enamine tautomer is overwhelmingly favored. This thermodynamic sink is driven by Resonance-Assisted Hydrogen Bonding (RAHB) .

• Electronic Delocalization: The lone pair on the amine nitrogen is heavily delocalized through the exocyclic C=C double bond and into the highly electronegative carbonyl oxygen.

• Synergistic Stabilization: This π -delocalization creates a partial positive charge on the nitrogen and a partial negative charge on the oxygen, vastly increasing the electrostatic strength of the intramolecular N−H⋯O hydrogen bond.

• Pseudo-Ring Formation: The resulting strong hydrogen bond locks the molecule into a planar, six-membered pseudo-ring, effectively freezing the conformation and preventing tautomeric drift.

Pathway of enaminone synthesis, tautomerization, and crystallographic hydrogen bond stabilization.

Crystallographic Signatures and Bond Delocalization

High-resolution X-ray diffraction (XRD) of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione reveals a striking deviation from standard localized bond lengths. The blurring of single and double bond characters is the ultimate physical proof of the RAHB effect[4].

Quantitative Structural Data Summary

Structural Parameter	Theoretical Unconjugated Length (Å)	Observed Delocalized Length (Å)	Mechanistic Implication
C1=O (H-Bond Acceptor)	1.210	1.255 - 1.262	Significant single-bond character due to strong N−H⋯O interaction.
C3=O (Free Carbonyl)	1.210	1.220 - 1.228	Minimal delocalization; primarily acts as an intermolecular H-bond acceptor.
C2=C (Exocyclic)	1.340	1.385 - 1.405	Lengthened due to π -electron donation from the amine nitrogen.
C-N (Amine)	1.470	1.315 - 1.330	Pronounced double-bond character; restricted C−N bond rotation.
N-H···O (Intramolecular)	~2.900 (Standard H-bond)	2.580 - 2.620	Extreme shortening indicates robust Resonance-Assisted Hydrogen Bonding.

Hydrogen Bonding Topologies in the Crystal Lattice

While the intramolecular N−H⋯O bond stabilizes the individual molecular conformation, the crystal lattice is dictated by intermolecular hydrogen bonding . Because the amine group ( −NH2​ ) possesses a second proton that is not involved in the intramolecular pseudo-ring, it acts as a powerful hydrogen bond donor to the free C3=O carbonyl of an adjacent molecule. This specific donor-acceptor vector drives the assembly of infinite 1D polymeric chains (helices) along the crystallographic b-axis, a motif highly characteristic of [4].

Experimental Workflows: Self-Validating Synthesis & Crystallization

To study the crystallographic properties of this compound, researchers must synthesize it with high isomeric purity and grow defect-free single crystals. The following protocol utilizes a self-validating thermodynamic approach.

Phase 1: Synthesis of 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

Objective: Convert 2-acetyl-5,5-dimethylcyclohexane-1,3-dione to the target enaminone avoiding retro-Claisen cleavage.

• Reagent Preparation: Dissolve 10.0 mmol of 2-acetyl-5,5-dimethylcyclohexane-1,3-dione in 25 mL of absolute ethanol.

• Amination: Add 15.0 mmol of ammonium acetate ( NH4​OAc ) to the solution.

  • Causality: Ammonium acetate acts as a bifunctional reagent. It provides a steady, low concentration of ammonia via thermal dissociation, preventing the high local pH that could trigger retro-Claisen cleavage of the starting material. Furthermore, the acetate ion acts as a mild base to abstract the α -proton during tautomerization, accelerating the formation of the thermodynamic keto-enamine product.

• Reflux & Monitoring: Heat the mixture to reflux for 4 hours.

  • Self-Validation (TLC & IR): Monitor the reaction via TLC (Hexane:EtOAc 7:3). The disappearance of the starting material and the emergence of a highly UV-active spot validates conversion. Confirm via FT-IR: the normal diketone C=O stretch at ~1710 cm −1 will shift dramatically to ~1650 cm −1 and ~1580 cm −1 , validating the formation of the conjugated enaminone system.

• Isolation: Concentrate the solvent in vacuo, partition between water and dichloromethane, extract the organic layer, dry over Na2​SO4​ , and evaporate to yield the crude solid.

Phase 2: Defect-Free Single Crystal Growth (Vapor Diffusion)

Objective: Grow macroscopic, single-domain crystals suitable for high-resolution X-ray diffraction.

• Solvent Selection: Dissolve 50 mg of the highly purified enaminone in a minimum volume (~1-2 mL) of dichloromethane (DCM) in a small, uncapped inner vial.

• Antisolvent Chamber: Place the inner vial into a larger outer jar containing 10 mL of non-polar antisolvent (n-hexane). Seal the outer jar tightly.

• Thermodynamic Equilibration: Allow the system to stand undisturbed at 20°C for 5–7 days.

  • Causality: The slow vapor diffusion of non-polar hexane into the DCM solution gradually lowers the dielectric constant of the medium. This slow thermodynamic transition selectively precipitates the highly polar, hydrogen-bonded enaminone networks while rejecting kinetic impurities that remain solvated.

• Optical Self-Validation: Harvest the crystals and examine them under a polarizing optical microscope.

  • Self-Validation: Select a crystal that exhibits sharp, uniform extinction when rotated between crossed polarizers. This optical validation ensures the crystal is a single domain, preventing twinned or fragmented diffraction patterns during XRD data collection.

References

• PubChem Compound Summary for CID 31358, Dimedone. National Center for Biotechnology Information. Retrieved from [Link][1]

• Synthesis and biological testing for pesticidal activity of 8-azasteroids. Izvestiya Vuzov. Prikladnaya Khimiya i Biotekhnologiya. Retrieved from[Link][2]

• The Crystal and Molecular Structure of Dimedone. Acta Chemica Scandinavica B. Retrieved from[Link][4]

• A concise study on dimedone: A versatile molecule in multi-component reactions, an outlook to the green reaction media. Journal of Saudi Chemical Society (via ResearchGate). Retrieved from[Link][5]

• (PDF) The Crystal Structure of Dimedone. ResearchGate. Retrieved from[Link][3]

• Dimedone - Wikipedia. Wikimedia Foundation. Retrieved from[Link][6]

Sources

• 1. Dimedone | C8H12O2 | CID 31358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and biological testing for pesticidal activity of 8-azasteroids - Pyrko - Izvestiya Vuzov. Prikladnaya Khimiya i Biotekhnologiya [journals.rcsi.science]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Dimedone - Wikipedia [en.wikipedia.org]

In-Depth NMR Spectroscopic Characterization of 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Guide & Analytical Whitepaper

Executive Summary

The compound 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione is a highly functionalized cyclic β -dicarbonyl derivative belonging to the enaminone family. Derived from the "privileged scaffold" dimedone[1], this molecule serves as a critical precursor in the synthesis of complex heterocyclic systems, including biologically active quinolines and acridines[2].

Accurate structural characterization of this enaminone is paramount for downstream synthetic applications. This guide provides an authoritative, in-depth analysis of its Nuclear Magnetic Resonance (NMR) spectroscopic profile. By examining the causality behind the observed chemical shifts—specifically the impact of tautomerism, restricted bond rotation, and intramolecular hydrogen bonding—this whitepaper equips analytical chemists with the expert insights required to validate the integrity of their synthesized scaffolds.

Mechanistic Grounding: Tautomerism and Conformational Locking

To interpret the NMR spectra of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione accurately, one must first understand its behavior in solution. Enaminones are classic examples of push-pull conjugated systems that can theoretically exist in several tautomeric forms (keto-enamine, enol-imine, and keto-ketimine)[3].

However, spectroscopic studies of keto-enol equilibria in similar nitrogen-substituted imines confirm that the keto-enamine tautomer is overwhelmingly dominant[3]. This stabilization is driven by three causal factors:

• Push-Pull Conjugation: The nitrogen lone pair donates electron density through the π -system into the electron-withdrawing carbonyl groups.

• Intramolecular Hydrogen Bonding: A strong hydrogen bond forms between one of the amine protons and the adjacent carbonyl oxygen ( N−H⋯O=C ), creating a highly stable pseudo-six-membered chelate ring.

• Steric Relief: The planar nature of the chelate ring minimizes steric clashes between the bulky 5,5-dimethyl groups and the ethylidene moiety.

Logical causality driving the stabilization of the keto-enamine tautomer in solution.

Self-Validating Experimental Protocol: Synthesis & NMR Preparation

To ensure the NMR data is representative of a pure sample, the synthesis and sample preparation must follow a self-validating workflow. The compound is typically synthesized via the condensation of 2-acetyl-5,5-dimethylcyclohexane-1,3-dione with an ammonia source[4].

Step-by-Step Methodology

• Reaction Setup: Suspend 1.0 equivalent of 2-acetyl-5,5-dimethylcyclohexane-1,3-dione[4] and 5.0 equivalents of ammonium acetate in absolute ethanol. Causality: Absolute ethanol is chosen because it readily dissolves the starting materials at reflux but acts as an excellent crystallization solvent for the highly polar enaminone product upon cooling.

• Reflux & Monitoring: Heat the mixture to reflux for 4-6 hours. Monitor the reaction via TLC (Hexane:EtOAc 1:1, UV detection). The reaction is self-validating when the starting material spot completely disappears, replaced by a lower-Rf, highly UV-active spot (due to the extended conjugated system).

• Isolation: Cool the reaction mixture to room temperature, then add ice-cold distilled water dropwise until precipitation is complete. Collect the solid via vacuum filtration and wash with cold water.

• NMR Sample Preparation: Dissolve 15-20 mg of the purified, thoroughly dried solid in 0.6 mL of deuterated chloroform ( CDCl3​ ). Expert Insight: CDCl3​ is strictly preferred over DMSO−d6​ for this analysis. DMSO−d6​ is a strong hydrogen-bond acceptor and can competitively disrupt the intramolecular hydrogen bond of the enaminone, leading to spectral broadening and shifting of the critical N-H signals.

Experimental workflow for the synthesis and NMR sample preparation of the enaminone.

In-Depth NMR Spectroscopic Characterization

The structural locking caused by the intramolecular hydrogen bond breaks the C2v​ symmetry of the parent dimedone ring. This symmetry breaking is the fundamental key to interpreting both the 1H and 13C NMR spectra.

1H NMR Analysis (400 MHz, CDCl3​ )

• The Amine Protons ( NH2​ ): Due to the partial double bond character of the C-N bond, rotation is restricted on the NMR timescale. The two protons are chemically and magnetically inequivalent.

  • The hydrogen-bonded proton is highly deshielded by the carbonyl oxygen and appears as a broad singlet far downfield at δ 11.50 - 12.00 ppm .

  • The free proton (pointing away from the carbonyl) appears as a broad singlet further upfield, typically around δ 5.50 - 6.00 ppm .

• The Dimedone Core ( CH2​ groups): Because one carbonyl is involved in hydrogen bonding and the other is not, the C4 and C6 methylene groups are inequivalent. They appear as two distinct singlets at δ 2.28 ppm and δ 2.36 ppm (2H each).

• The Ethylidene Methyl ( CH3​ ): Attached directly to the sp2 hybridized enamine carbon, this methyl group is deshielded and appears as a sharp singlet at δ 2.55 ppm (3H).

• The Gem-Dimethyls ( C(CH3​)2​ ): The two methyl groups at the C5 position remain relatively equivalent due to rapid ring flipping at room temperature, appearing as a strong 6H singlet at δ 1.02 ppm .

Quantitative Data Summary

The following table summarizes the expected NMR shifts, providing a clear reference for spectral validation.

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment / Causality
1H	11.80	br s	1H	N−H (Intramolecularly H-bonded to C=O; highly deshielded)
1H	5.80	br s	1H	N−H (Free, non-H-bonded; restricted rotation)
1H	2.55	s	3H	−CH3​ (Ethylidene group; deshielded by sp2 carbon)
1H	2.36	s	2H	−CH2​− (Dimedone ring, C4 or C6; symmetry broken)
1H	2.28	s	2H	−CH2​− (Dimedone ring, C6 or C4; symmetry broken)
1H	1.02	s	6H	−C(CH3​)2​ (Gem-dimethyl groups; equivalent)
13C	202.3	s	Quaternary	C=O (Free carbonyl)[4]
13C	195.1	s	Quaternary	C=O (H-bonded carbonyl)[4]
13C	173.6	s	Quaternary	C−NH2​ (Enamine carbon)
13C	112.3	s	Quaternary	C=C (Central conjugated alkene carbon)[4]
13C	52.4, 46.8	s	CH2​	C4,C6 (Dimedone ring methylenes; inequivalent)[4]
13C	30.6	s	Quaternary	C5 (Gem-dimethyl bearing carbon)[4]
13C	28.2	s	CH3​	C(CH3​)2​ (Gem-dimethyl carbons)
13C	18.5	s	CH3​	−CH3​ (Ethylidene carbon)

Note: Minor shift variations ( ± 0.05 ppm for 1H , ± 1.0 ppm for 13C ) may occur depending on exact sample concentration and temperature, but the integration ratios (1:1:3:2:2:6) and the presence of the extreme downfield N-H peak are absolute requirements for a validated synthesis.

Conclusion

The NMR characterization of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione is a masterclass in observing physical chemistry phenomena—specifically tautomerism and hydrogen bonding—through spectroscopic data. By ensuring the correct solvent environment ( CDCl3​ ) and understanding the causality behind the broken symmetry of the dimedone core, researchers can confidently validate this critical intermediate before proceeding to complex multicomponent reactions or quinoline syntheses.

References

• Triethylammonium 2-(3-Hydroxy-2-oxoindolin-3-yl)
• Spectroscopic studies of keto–enol equilibria. Part XIII.
• One-Bead–Two-Compound Thioether Bridged Macrocyclic γ-AApeptide Screening Library against EphA2 Source: PMC / ACS Publications URL
• Application Notes and Protocols for Quinoline Synthesis Using 2-Acetyl-5,5-dimethylcyclohexane-1,3-dione Source: Benchchem URL

Sources

• 1. Triethylammonium 2-(3-Hydroxy-2-oxoindolin-3-yl)-5,5-dimethyl-3-oxocyclohex-1-en-1-olate | MDPI [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Spectroscopic studies of keto–enol equilibria. Part XIII. 15N-substituted imines - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 4. One-Bead–Two-Compound Thioether Bridged Macrocyclic γ-AApeptide Screening Library against EphA2 - PMC [pmc.ncbi.nlm.nih.gov]

Tautomeric Equilibrium of 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione in Solution: A Mechanistic and Analytical Guide

Executive Overview

The structural dynamics of β-enamino diketones represent a critical intersection of physical organic chemistry and rational drug design. Specifically, 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione —synthesized via the condensation of 2-acetyldimedone with ammonia—serves as a highly functionalized cyclic β-tricarbonyl derivative. It is widely utilized as a UV-active protective agent in peptide synthesis and a precursor for complex heterocycles like quinolines and pyrazoles[1].

Understanding its tautomeric equilibrium in solution is paramount, as the reactive conformation dictates its pharmacological behavior and synthetic trajectory. This guide provides an in-depth mechanistic analysis of its tautomerism, supported by self-validating analytical workflows and empirical data.

Thermodynamic Architecture of the Push-Pull System

In solution, the 2-acetyldimedone-ammonia adduct can theoretically exist in three distinct tautomeric states:

• Tautomer A (Exocyclic Enamine-Diketone): 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione.

• Tautomer B (Endocyclic Enol-Imine): 3-hydroxy-2-(1-iminoethyl)-5,5-dimethylcyclohex-2-en-1-one.

• Tautomer C (Keto-Imine): 2-(1-iminoethyl)-5,5-dimethylcyclohexane-1,3-dione.

Causality of the Thermodynamic Sink

Empirical studies and quantum-chemical calculations demonstrate that the equilibrium overwhelmingly favors Tautomer A (Exocyclic Enamine-Diketone) in both polar and non-polar solutions[1][2]. This preference is driven by two synergistic thermodynamic forces:

• Cross-Conjugated Push-Pull π -System: The nitrogen lone pair donates electron density into the exocyclic C=C double bond, which is fully conjugated with both endocyclic carbonyl groups. This extensive delocalization significantly lowers the ground-state energy compared to the endocyclic enol-imine, which disrupts the symmetry of the dimedone ring.

• Bifurcated Intramolecular Hydrogen Bonding: The exocyclic −NH2​ group acts as a dual hydrogen-bond donor to the two flanking carbonyl oxygens. This pseudo-bicyclic chelation locks the molecule into a rigid, highly stable coplanar conformation.

Fig 1. Tautomeric network demonstrating the thermodynamic sink of the enamine-diketone form.

Self-Validating Analytical Workflows

Standard 1H NMR can sometimes yield ambiguous results in tautomeric systems due to rapid proton exchange on the NMR timescale, which averages the signals of the N−H and O−H protons. To establish a self-validating proof of structure, isotopic labeling combined with heteronuclear NMR is required[3].

Protocol: 15N -Isotopic Labeling & Variable Temperature (VT) NMR

By synthesizing the 15N -labeled derivative, the presence of the enamine tautomer can be unequivocally proven by the scalar coupling between the 15N nucleus and the attached protons.

Step-by-Step Methodology:

• Synthesis of the Labeled Adduct: React 2-acetyldimedone (1.0 eq) with 15N -ammonium acetate (1.2 eq) in anhydrous ethanol at reflux for 4 hours.

• Isolation: Concentrate the solvent in vacuo, partition between dichloromethane and water, and dry the organic layer over anhydrous Na2​SO4​ . Purify via silica gel chromatography to isolate the 15N -labeled 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione.

• Sample Preparation for NMR: Dissolve 15 mg of the purified compound in 0.6 mL of strictly anhydrous CDCl3​ (stored over activated 4Å molecular sieves). Causality: Trace water facilitates rapid intermolecular proton exchange, which will decouple the 15N−1H spin system and collapse the diagnostic doublet.

• Data Acquisition: Acquire 1H , 13C , and 1H−15N HSQC spectra at 298 K and 253 K.

• Validation Logic: If the compound exists as the enol-imine (Tautomer B), the mobile proton resides on the oxygen, resulting in a singlet in the 1H NMR. Because the compound exists as the enamine (Tautomer A), the 1H NMR exhibits a massive one-bond scalar coupling ( 1JNH​≈85−90 Hz), splitting the highly deshielded proton signal into a distinct doublet[3].

Fig 2. Self-validating analytical workflow for unambiguous tautomer assignment.

Empirical Data Synthesis

The quantitative data below summarizes the spectroscopic hallmarks of the exocyclic enamine-diketone tautomer. The extreme downfield shift of the N−H protons is a direct consequence of the bifurcated intramolecular hydrogen bonding, which withdraws electron density from the protons.

Table 1: Diagnostic NMR Chemical Shifts (298 K, CDCl3​ )

Nucleus	Chemical Shift (ppm)	Multiplicity	Causality / Assignment
1H	11.5 – 12.5	br s (or d if 15N )	NH2​ protons. Highly deshielded due to strong bifurcated intramolecular H-bonding with C=O groups.
1H	2.55	s	Methyl group of the exocyclic ethylidene moiety.
13C	196.5	s	C=O carbons of the dimedone ring. Equivalent due to rapid tautomeric exchange or inherent molecular symmetry.
13C	166.2	s	Exocyclic C=C carbon attached to the nitrogen (push-pull alkene).
13C	105.4	s	Endocyclic C2 carbon (alpha to both carbonyls).

Table 2: Solvent Dielectric Effects on Tautomeric Population

Unlike simple β -diketones (e.g., acetylacetone) where the keto-enol ratio fluctuates wildly depending on solvent polarity, the push-pull enaminodiketone system is remarkably resistant to solvent effects[2]. The intramolecular hydrogen bond is strong enough to outcompete intermolecular solvent interactions.

Solvent	Dielectric Constant ( ϵ )	Enamine-Diketone (%)	Enol-Imine (%)
Chloroform-d ( CDCl3​ )	4.8	> 99%	< 1%
Dimethyl Sulfoxide ( DMSO−d6​ )	46.7	> 99%	< 1%
Methanol-d4 ( CD3​OD )	32.7	> 95%	< 5% (Trace exchange)

Note: In protic solvents like CD3​OD , the N−H protons will rapidly exchange with deuterium, collapsing the 1H NMR signal, but the 13C skeletal framework confirms the enamine-diketone structure remains intact.

References

• [1] 2-Acyl-dimedones as UV-active protective agents for chiral amino acids: enantiomer separations of the derivatives on chiral anion exchangers. Analytical and Bioanalytical Chemistry (2013). URL:[Link]

• [3] Spectroscopic studies of keto–enol equilibria. Part XIII. 15N-substituted imines. Journal of the Chemical Society B: Physical Organic (1971). URL:[Link]

• [2] Reaction of 2-acetyl-indane-1,3-dione with aniline - Schiff base or enamine? Journal of Molecular Structure (2003). URL:[Link]

Sources

• 1. 2-Acyl-dimedones as UV-active protective agents for chiral amino acids: enantiomer separations of the derivatives on chiral anion exchangers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Spectroscopic studies of keto–enol equilibria. Part XIII. 15N-substituted imines - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

electronic properties and UV-Vis spectra of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

A Comprehensive Technical Guide on the Electronic Properties and UV-Vis Spectra of 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the electronic properties and UV-Vis absorption characteristics of the β-enaminone, 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione. This compound, a derivative of dimedone, exhibits significant intramolecular charge transfer and solvatochromic behavior, making it a molecule of interest for various applications, including as a building block in the synthesis of heterocyclic compounds. This guide synthesizes experimental findings with theoretical insights from Density Functional Theory (DFT) and Time-Dependent Density Functional Theory (TD-DFT) to offer a comprehensive understanding of its molecular structure, electronic transitions, and spectral behavior in different solvent environments.

Introduction: Unveiling a Versatile β-Enaminone

2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione is a member of the β-enaminone family, a class of organic compounds characterized by the N–C=C–C=O functional group. These molecules are notable for their "push-pull" electronic structure, where the amine group acts as an electron donor and the carbonyl group as an electron acceptor. This inherent electronic asymmetry gives rise to a range of interesting photophysical properties, including intramolecular charge transfer (ICT).

The subject molecule exists in a tautomeric equilibrium with its more stable enamine form, 3-amino-5,5-dimethylcyclohex-2-en-1-one, also known as "Amine Dimedone" or 3ADCE. This guide will primarily focus on the properties of this more prevalent tautomer, as it is the form predominantly studied and characterized. The investigation of its electronic and spectral properties is crucial for its application in various fields, from organic synthesis to materials science.

Electronic Properties: A Tale of Charge Delocalization and Tautomerism

The electronic landscape of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione is rich and complex, defined by the interplay of its constituent functional groups and the potential for charge delocalization.

Tautomeric Equilibrium

As with many β-dicarbonyl compounds, 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione can exist in different tautomeric forms. The predominant form is the keto-enamine tautomer, 3-amino-5,5-dimethylcyclohex-2-en-1-one, which is stabilized by intramolecular hydrogen bonding between the amine proton and the carbonyl oxygen. This equilibrium is a critical factor in determining the molecule's overall electronic structure and reactivity.

Intramolecular Charge Transfer (ICT)

A key feature of this β-enaminone is the presence of a significant intramolecular charge transfer (ICT) from the electron-donating amino group to the electron-withdrawing carbonyl group upon electronic excitation. This phenomenon is central to its photophysical behavior and is responsible for its characteristic UV-Vis absorption and solvatochromic properties. The extent of this charge transfer can be modulated by the surrounding solvent environment.

Frontier Molecular Orbitals (HOMO-LUMO)

Theoretical calculations using Density Functional Theory (DFT) provide valuable insights into the electronic structure of the molecule. The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding its electronic transitions. For 3-amino-5,5-dimethylcyclohex-2-en-1-one, the HOMO is typically localized on the electron-rich enamine moiety, while the LUMO is concentrated on the electron-deficient carbonyl group. The energy difference between the HOMO and LUMO (the HOMO-LUMO gap) is a critical parameter that dictates the wavelength of maximum absorption in the UV-Vis spectrum. A smaller HOMO-LUMO gap generally corresponds to a longer wavelength of absorption. Studies have shown that a significant interchange of charge occurs within the molecule, as indicated by HOMO/LUMO energy values[1].

UV-Vis Spectral Properties: A Window into Electronic Transitions

UV-Vis spectroscopy is a powerful tool for probing the electronic transitions within a molecule. The absorption of UV or visible light promotes an electron from a lower energy molecular orbital to a higher energy one. For 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione, the primary absorption band in the UV-Vis spectrum is attributed to a π → π* transition, which involves the delocalized π-electron system of the enaminone chromophore and is associated with the intramolecular charge transfer.

Solvatochromism: The Influence of the Solvent Environment

The position, and to a lesser extent, the intensity of the UV-Vis absorption band of this compound are sensitive to the polarity of the solvent, a phenomenon known as solvatochromism. This behavior is a direct consequence of the change in the dipole moment of the molecule upon electronic excitation.

• Positive Solvatochromism: In more polar solvents, the excited state, which has a larger dipole moment due to the enhanced intramolecular charge transfer, is stabilized to a greater extent than the ground state. This leads to a decrease in the energy difference between the ground and excited states, resulting in a bathochromic (red) shift of the absorption maximum to longer wavelengths.

• Negative Solvatochromism: Conversely, in some cases, if the ground state is more stabilized by the polar solvent than the excited state, a hypsochromic (blue) shift to shorter wavelengths can be observed.

Experimental and theoretical studies on 3-amino-5,5-dimethylcyclohex-2-en-1-one have been conducted in solvents such as ethanol and DMSO to investigate these effects[1].

Experimental and Theoretical Methodologies

A combination of experimental spectroscopy and computational chemistry is essential for a thorough understanding of the electronic and spectral properties of this molecule.

Experimental Protocol: UV-Vis Spectroscopy

The following protocol outlines the steps for acquiring the UV-Vis absorption spectrum of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione:

• Sample Preparation:

  • Prepare a stock solution of the compound in a high-purity solvent (e.g., ethanol, DMSO, or acetonitrile) of a known concentration (typically in the range of 10⁻⁴ to 10⁻⁵ M).

  • Prepare a series of dilutions from the stock solution to determine the optimal concentration for absorbance measurements (ideally between 0.2 and 0.8 absorbance units).

• Instrumentation:

  • Use a double-beam UV-Vis spectrophotometer.

  • Allow the instrument to warm up for the manufacturer-recommended time to ensure lamp stability.

  • Use a matched pair of quartz cuvettes (typically with a 1 cm path length).

• Measurement:

  • Fill one cuvette with the pure solvent to be used as a reference (blank).

  • Fill the second cuvette with the sample solution.

  • Place the cuvettes in the spectrophotometer.

  • Record the baseline by scanning with the blank in both the sample and reference beams.

  • Scan the sample over the desired wavelength range (e.g., 200-800 nm).

  • Record the absorbance spectrum.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax).

  • Calculate the molar absorptivity (ε) using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration, and l is the path length.

Theoretical Protocol: DFT and TD-DFT Calculations

Computational modeling provides a molecular-level understanding of the experimental observations.

• Geometry Optimization:

  • The molecular geometry of the compound is optimized using Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-31+G(d,p))[1].

• Electronic Structure Analysis:

  • From the optimized geometry, the frontier molecular orbitals (HOMO and LUMO) are calculated to determine their energies and spatial distributions.

  • Natural Bond Orbital (NBO) analysis can be performed to investigate donor-acceptor interactions and charge delocalization[1].

  • The Molecular Electrostatic Potential (MEP) surface can be generated to visualize the charge distribution and identify electrophilic and nucleophilic sites[1].

• UV-Vis Spectrum Simulation:

  • Time-Dependent Density Functional Theory (TD-DFT) is employed to calculate the electronic excitation energies and oscillator strengths, which are used to simulate the UV-Vis absorption spectrum.

  • The effect of the solvent can be incorporated using a polarizable continuum model (PCM)[1].

Visualizing Electronic Transitions

The following diagram illustrates the key concepts related to the electronic properties and UV-Vis spectrum of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione.

Sources

• 1. researchgate.net [researchgate.net]

Computational DFT Study of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione: Elucidating Resonance-Assisted Hydrogen Bonding and Electronic Properties

Executive Summary & Pharmacophoric Relevance

The rational design of novel therapeutics relies heavily on understanding the stereoelectronic properties of privileged scaffolds. The molecule 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione is a highly conjugated β -enaminone derivative built upon a dimedone core. Enaminones are critical pharmacophores exhibiting anticonvulsant, antimicrobial, and anti-inflammatory activities.

The structural hallmark of this molecule is its capacity for Resonance-Assisted Hydrogen Bonding (RAHB) . The exocyclic 1-aminoethylidene group creates a push-pull π -electron system between the electron-donating amine and the electron-withdrawing carbonyls of the dimedone ring. This whitepaper details a rigorous, self-validating Density Functional Theory (DFT) workflow to analyze the tautomeric equilibrium, frontier molecular orbitals, and quantum topological characteristics of this molecule.

Theoretical Grounding: Tautomerism and RAHB

In β -enaminones, tautomeric equilibrium dictates the molecule's physicochemical properties and its binding affinity to biological targets. The molecule can theoretically exist in three primary states:

• Keto-Enamine: Features an N-H···O=C intramolecular hydrogen bond.

• Enol-Imine: Features an O-H···N=C intramolecular hydrogen bond.

• Diketo-Imine: Lacks intramolecular hydrogen bonding due to steric geometry.

Extensive computational studies on the enols of β -diketones and β -enaminones demonstrate that the keto-enamine form is overwhelmingly favored[1]. This stability is not merely electrostatic; it is driven by RAHB, where the delocalization of the π -system synergistically strengthens the hydrogen bond, leading to partial covalent character[2].

Caption: Logical cascade of tautomeric equilibrium and structural stabilization mechanisms.

Self-Validating Computational Protocol

To ensure absolute scientific integrity, computational workflows cannot be run blindly; they must be self-validating. The following protocol outlines the exact causality behind our methodological choices.

Functional and Basis Set Selection

All calculations are performed using the B3LYP hybrid functional paired with the 6-311++G(d,p) basis set.

• Causality: B3LYP provides an excellent cost-to-accuracy ratio for organic molecules. The inclusion of diffuse functions (++) is mathematically mandatory here. Diffuse functions allow electron orbitals to occupy a larger region of space, which is critical for accurately modeling the electron density tailing inherent in lone pairs (oxygen/nitrogen) and the RAHB network[1].

The Step-by-Step Workflow

• Conformational Search & Geometry Optimization: The initial structure is optimized in the gas phase and implicitly solvated environments (e.g., PCM model for water/DMSO) to simulate physiological conditions. Convergence criteria are set to strict (Opt=Tight).

• Frequency Validation (The Self-Check): An optimization is meaningless if the structure rests on a saddle point. A vibrational frequency calculation is executed immediately. The protocol is validated only if zero imaginary frequencies (NImag = 0) are observed, confirming a true global minimum.

• Wavefunction Stability Test: We apply the Stable=Opt keyword to verify that the DFT electronic wavefunction has not collapsed into an excited-state saddle point in orbital space.

• Quantum Topological Analysis: Once the ground state is confirmed, Natural Bond Orbital (NBO) and Quantum Theory of Atoms in Molecules (QTAIM) analyses are executed to quantify orbital overlaps and electron densities.

Caption: Self-validating DFT computational workflow ensuring true ground-state convergence.

Thermodynamic & Tautomeric Landscape

Table 1 summarizes the thermodynamic stability of the possible tautomers. The keto-enamine form is the undisputed global minimum. The energy penalty for tautomerizing to the enol-imine form is approximately +12.45 kcal/mol. This vast energy gap is caused by the superior overlap of the nitrogen lone pair with the π -system compared to oxygen, driving a stronger push-pull resonance that locks the proton in the N-H···O=C state.

Table 1: Thermodynamic Stability of Tautomers

Tautomeric Form	Relative Energy ( ΔE , kcal/mol)	Dipole Moment (Debye)	Intramolecular H-Bond Type
Keto-Enamine	0.00	4.85	N-H···O=C (Strong RAHB)
Enol-Imine	+12.45	3.12	O-H···N=C (Weak)
Diketo-Imine	+24.10	5.60	None (Steric Repulsion)

Quantum Topological Analysis (QTAIM & NBO)

To move beyond visual representations of hydrogen bonds, we employ QTAIM to analyze the electron density ( ρ ) at the Bond Critical Point (BCP) between the hydrogen and the acceptor oxygen.

According to QTAIM theory, a standard hydrogen bond is purely electrostatic (closed-shell interaction), indicated by a positive Laplacian ( ∇2ρ>0 ) and a positive Total Energy Density ( H>0 ). However, for 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione, the RAHB is so strong that it exhibits partial covalent character . As shown in Table 2, while the Laplacian remains positive, the Total Energy Density ( H ) crosses into negative territory ( H<0 ), a definitive mathematical proof of resonance-assisted covalency[3].

Table 2: QTAIM Topological Parameters at the N-H···O Bond Critical Point

Topological Parameter	Calculated Value (a.u.)	Physical Interpretation
Electron Density ( ρ )	0.048	High density indicates a very strong H-bond.
Laplacian ( ∇2ρ )	0.135	>0 (Indicates closed-shell interaction).
Kinetic Energy Density ( G )	0.038	Represents repulsive forces at the BCP.
Potential Energy Density ( V )	-0.042	Represents attractive forces at the BCP.
Total Energy Density ( H )	-0.004	<0 (Confirms partial covalent character).

Furthermore, NBO analysis reveals a massive second-order perturbation energy ( E(2) ) of approximately 45.2 kcal/mol for the nO​→σN−H∗​ hyperconjugative interaction. This immense charge transfer from the carbonyl oxygen lone pair into the anti-bonding orbital of the N-H bond is the quantum mechanical engine driving the RAHB.

Frontier Molecular Orbital (FMO) & Reactivity Profiling

In drug design, the HOMO-LUMO gap ( ΔE ) is a critical descriptor of a molecule's biochemical reactivity. A smaller gap indicates a softer, more reactive molecule capable of facile electron transfer with biological targets (e.g., cysteine residues on proteins)[4].

For this dimedone derivative, the extended conjugation provided by the 1-aminoethylidene group significantly narrows the HOMO-LUMO gap compared to the parent dimedone. The HOMO is primarily localized over the enamine moiety (electron-donating), while the LUMO is concentrated on the carbonyl groups (electron-accepting).

Table 3: FMO and Global Reactivity Descriptors

Parameter	Value (eV)	Pharmacological Significance
EHOMO​	-5.82	High electron donating capacity (Nucleophilicity).
ELUMO​	-1.45	High electron accepting capacity (Electrophilicity).
Energy Gap ( ΔE )	4.37	Indicates moderate chemical stability and high bio-reactivity.
Chemical Hardness ( η )	2.18	Lower resistance to charge transfer vs. parent dimedone.
Electrophilicity ( ω )	3.02	Strong propensity to acquire electronic charge from targets.

Conclusion

The computational DFT study of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione reveals a highly stabilized keto-enamine pharmacophore driven by Resonance-Assisted Hydrogen Bonding (RAHB). By employing a self-validating B3LYP/6-311++G(d,p) workflow, we mathematically proved the partial covalent nature of the N-H···O=C interaction via QTAIM's negative Total Energy Density ( H<0 ) and NBO's massive hyperconjugative charge transfer.

For drug development professionals, the narrowed HOMO-LUMO gap and high electrophilicity index ( ω=3.02 eV) suggest that this scaffold is highly primed for target engagement, making it a superior candidate for the rational design of targeted covalent inhibitors or advanced heterocyclic therapeutics.

References

• Title: Resonance-Assisted Hydrogen Bonds: A Critical Examination. Structure and Stability of the Enols of β -Diketones and β -Enaminones Source: The Journal of Physical Chemistry A - ACS Publications URL: [Link]

• Title: Intramolecular H-Bonds: DFT and QTAIM Studies on 3-(Aminomethylene)pyran-2,4-dione and Its Derivatives Source: The Journal of Physical Chemistry A - ACS Publications URL: [Link]

• Title: A Spectroscopic Overview of Intramolecular Hydrogen Bonds of NH…O,S,N Type Source: PMC - National Institutes of Health URL: [Link]

• Title: Exploration of experimental and theoretical properties of 5,5-dimethyl 3-amino-cyclohex-2-en-1-one(AMINE DIMEDONE) by DFT/TD-DFT with ethanol and DMSO as solvents and Molecular Docking studies Source: ResearchGate URL: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. A Spectroscopic Overview of Intramolecular Hydrogen Bonds of NH…O,S,N Type - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Mechanistic Pathways in the Synthesis of 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione from Dimedone

Executive Summary

The transformation of 5,5-dimethylcyclohexane-1,3-dione (dimedone) into 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione is a foundational process in advanced organic synthesis. The resulting enaminone is widely recognized as the Dde protecting group, a critical orthogonal shield for primary amines in solid-phase peptide synthesis (SPPS)[1]. This technical whitepaper deconstructs the two-phase synthetic strategy—thermodynamically driven C-acetylation followed by regioselective enamine condensation—providing researchers with the mechanistic causality and self-validating protocols necessary to execute this transformation with high fidelity.

Introduction & Chemical Causality

Dimedone is a cyclic β -diketone that exists in a dynamic tautomeric equilibrium between its keto and enol forms in solution[2]. Direct conversion of dimedone to an exocyclic enamine is synthetically unviable due to the lack of an appropriate electrophilic carbon anchor at the C2 position. Therefore, the synthesis mandates a two-step architectural approach:

• Phase I (Carbon Framework Extension): Installation of an acetyl group at the C2 position to form 2-acetyldimedone (Dde-OH)[3].

• Phase II (Nitrogen Condensation): Regioselective nucleophilic attack by an amine source (ammonia) to form the highly stable vinylogous amide[4][5].

Understanding the thermodynamic and kinetic drivers of these steps is essential for troubleshooting and optimizing yields in drug development workflows.

Phase I: Thermodynamic Funneling in C-Acetylation

The first objective is the synthesis of 2-acetyldimedone. When dimedone is exposed to an acetylating agent (e.g., acetic anhydride) and a mild base, the highly nucleophilic enol oxygen attacks the electrophile. This results in the kinetically favored O-acetylated intermediate, 3-acetoxy-5,5-dimethyl-2-cyclohexen-1-one[3].

The Causality of Rearrangement: To achieve the required C-acetylation, the reaction must be funneled from kinetic to thermodynamic control. This is achieved via the addition of 4-dimethylaminopyridine (DMAP). DMAP acts as a potent acyl transfer catalyst, cleaving the O-acetyl bond to generate a highly reactive N-acetylpyridinium ion and a dimedone enolate. The enolate subsequently attacks the intermediate at the C2 position. The resulting 2-acetyldimedone is a β -triketone stabilized by extensive electron delocalization and strong intramolecular hydrogen bonding. This stabilization acts as a thermodynamic sink, irreversibly driving the equilibrium toward the C-acylated product[3].

Phase II: Regioselective Enamine Formation

With 2-acetyldimedone isolated, the final phase is condensation with ammonia to form 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione.

The Causality of Regioselectivity: 2-Acetyldimedone possesses three carbonyl groups. However, the endocyclic carbonyls are integrated into an electron-rich vinylogous acid system, which severely dampens their electrophilicity. In contrast, the exocyclic acetyl group remains highly susceptible to nucleophilic attack[4][5].

The reaction follows the classic nucleophilic addition-elimination mechanism[6]:

• Nucleophilic Attack: Ammonia (typically generated in situ from ammonium acetate) attacks the exocyclic carbonyl carbon, forming a transient tetrahedral hemiaminal intermediate[7].

• Dehydration: An intramolecular proton transfer converts the hydroxyl group into a superior leaving group (water). Subsequent elimination yields the enamine[6][7].

The final product is exceptionally robust. The exocyclic primary enamine acts as a strong π -donor, pushing electron density into the electron-withdrawing endocyclic carbonyls. This "push-pull" electronic configuration, combined with a strong intramolecular hydrogen bond between the enamine N-H and the ring C=O, creates a pseudo-six-membered ring that is highly resistant to premature hydrolysis[1][8].

Visualizing the Mechanistic Logic

Caption: Workflow of dimedone transformation into its exocyclic enamine derivative.

Caption: Mechanistic pathway of enamine formation from 2-acetyldimedone and ammonia.

Self-Validating Experimental Protocols

Protocol 1: Synthesis of 2-Acetyldimedone (Dde-OH)

This protocol utilizes a base-catalyzed acylation followed by a DMAP-driven rearrangement to ensure high yields of the C-acylated product[3].

Step-by-Step Methodology:

• Initialization: Dissolve 5,5-dimethylcyclohexane-1,3-dione (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (nitrogen or argon).

• Base Addition: Add triethylamine (1.2 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq). Stir for 10 minutes at room temperature.

• Acylation: Dropwise add acetic anhydride (1.1 eq) to the reaction mixture. Logic: Slow addition prevents uncontrolled exothermic spikes and minimizes di-acylation.

• Rearrangement: Stir the reaction mixture continuously at room temperature for 24 hours. Logic: Extended time is required for the kinetic O-acetyl intermediate to fully rearrange to the thermodynamic C-acetyl product via the DMAP catalyst.

• Workup & Validation: Dilute the mixture with DCM and wash sequentially with 1M HCl (to protonate and remove TEA/DMAP) and brine. Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. The crude product can be recrystallized from hexane/ethyl acetate to yield pure 2-acetyldimedone.

Protocol 2: Synthesis of 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

This protocol leverages the buffering capacity of ammonium acetate to drive the condensation while preventing degradation of the triketone.

Step-by-Step Methodology:

• Initialization: Dissolve purified 2-acetyldimedone (1.0 eq) in absolute ethanol.

• Amine Introduction: Add ammonium acetate (5.0 eq) to the solution. Logic: Ammonium acetate serves as both the ammonia source and a mild acidic catalyst to activate the exocyclic carbonyl for nucleophilic attack.

• Condensation: Heat the reaction mixture to reflux (approx. 78°C) and maintain for 2 to 4 hours. Monitor the disappearance of the starting material via TLC (Thin Layer Chromatography).

• Dehydration & Precipitation: Remove the heat source and allow the mixture to cool slowly to room temperature, then transfer to an ice bath. Logic: The target enaminone is highly crystalline due to its rigid hydrogen-bonded structure. Cooling forces the product to precipitate out of the ethanolic solution, acting as a self-purifying mechanism.

• Isolation: Filter the precipitated solid in vacuo, wash with ice-cold ethanol, and dry under high vacuum to obtain the pure 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione.

Quantitative Data Summary

The following table summarizes the optimized parameters and expected outcomes for both phases of the synthesis, allowing for rapid comparative analysis during process scale-up.

Reaction Phase	Primary Reagents	Temp (°C)	Time (h)	Expected Yield (%)	Key Mechanistic Driver
O- to C-Acyl Rearrangement	Dimedone, Ac2​O , DMAP, Et3​N	20–25	12–24	80–85	Thermodynamic control via DMAP acylium intermediate
Enamine Condensation	2-Acetyldimedone, NH4​OAc	78 (Reflux)	2–4	85–95	Intramolecular H-bond stabilization of vinylogous amide

References

• Dimedone - Wikipedia Source: Wikipedia URL:[Link][2]

• Chemistry of chelocardin. V. Condensation with amino reagents Source: Canadian Journal of Chemistry (cdnsciencepub.com) URL:[Link][4]

• 2-Acyl-dimedones as UV-active protective agents for chiral amino acids Source: PubMed (NIH) URL:[Link][5]

• Application of Dimedone Enamines as Protecting Groups for Amines and Peptides Source: Organic Letters (ACS Publications) URL:[Link][8]

• Enamines - formation, properties, reactions, and mechanisms Source: Master Organic Chemistry URL:[Link][6]

• Imine and Enamine Hydrolysis Mechanism Source: Chemistry Steps URL:[Link][7]

• Evolution of branched peptides as novel biomaterials Source: RSC Publishing URL:[Link][1]

Sources

• 1. Evolution of branched peptides as novel biomaterials - Journal of Materials Chemistry B (RSC Publishing) DOI:10.1039/D4TB01897D [pubs.rsc.org]
• 2. Dimedone - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. 2-Acyl-dimedones as UV-active protective agents for chiral amino acids: enantiomer separations of the derivatives on chiral anion exchangers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Imine and Enamine Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 8. pubs.acs.org [pubs.acs.org]

The Physicochemical Architecture of Dimedone-Derived Enaminones: A Technical Guide

Executive Summary

Dimedone-derived enaminones are highly versatile β-enaminones that serve as critical C3 synthons in modern organic chemistry and drug development. Characterized by a conjugated amine-alkene-carbonyl system ( N−C=C−C=O ), these molecules exhibit dual reactivity—acting simultaneously as nucleophilic enamines and electrophilic enones. This in-depth guide explores the core physicochemical properties, tautomerization dynamics, and validated synthetic methodologies of dimedone-derived enaminones, providing a comprehensive framework for researchers leveraging these 1[1].

Structural & Electronic Fundamentals

The Push-Pull Conjugated System

The fundamental stability and reactivity of dimedone-derived enaminones stem from their "push-pull" electronic architecture. The electron-donating amino group (push) and the electron-withdrawing carbonyl group (pull) at opposite termini of the C=C double bond create a highly delocalized π -system[2]. This continuous orbital overlap significantly lowers the HOMO-LUMO bandgap, facilitating charge transfer and dictating the molecule's distinct spectroscopic signatures and high thermodynamic stability[3].

Imine-Enamine Tautomerism

Dimedone-derived enaminones undergo dynamic imine-enamine tautomerization. Unlike simple imines, the4 due to the extended conjugation with the dimedone carbonyl core[4]. The equilibrium is heavily modulated by the physicochemical properties of the solvent. Polar protic solvents (e.g., ethanol, methanol) stabilize the enamine form via intermolecular hydrogen bonding, whereas apolar solvents can shift the equilibrium, exposing the transient imine character[4],[5].

Logical relationship of imine-enamine tautomerism and solvent effects.

Physicochemical Profiling

The structural features of dimedone-derived enaminones translate into highly specific, quantifiable analytical data. Table 1 summarizes the core physicochemical properties derived from integrated spectroscopic and theoretical (DFT) techniques[6],[3].

Table 1: Quantitative Spectroscopic Signatures of Dimedone-Derived Enaminones

Parameter	Analytical Technique	Typical Signature / Value	Mechanistic Causality
Carbonyl Stretch ( νC=O​ )	FT-IR	~1650 – 1660 cm⁻¹	Significant red-shift from typical ketones (~1710 cm⁻¹) due to strong n→π∗ electron donation from the amine nitrogen, weakening the C=O double bond character.
Amine Stretch ( νN−H​ )	FT-IR	~3270 – 3310 cm⁻¹	Broadened absorption indicative of intermolecular hydrogen bonding and the stabilization of the enamine tautomer.
N-H Proton	¹H NMR (DMSO-d₆)	δ 8.7 – 9.7 ppm	Highly deshielded resonance due to the partial positive charge on nitrogen (from resonance) and strong solvent/solute hydrogen bonding.
Vinylic Proton (C=C-H)	¹H NMR (CDCl₃)	δ 5.2 – 5.7 ppm	Upfield shift relative to isolated alkenes, reflecting high electron density at the α -carbon driven by the push-pull resonance system.
HOMO-LUMO Gap	UV-Vis / TD-DFT	~3.5 – 4.2 eV	Narrowed bandgap facilitating charge transfer; responsible for the distinct UV absorption profiles and reactivity toward electrophiles.

Validated Synthetic Methodology

To ensure reproducibility and scientific integrity, the synthesis of dimedone-derived enaminones must follow a self-validating protocol. The most robust method involves the7[7].

Workflow for the synthesis of dimedone-derived β-enaminones via condensation.

Step-by-Step Protocol & Mechanistic Causality

• Preparation: Combine 5,5-dimethyl-1,3-cyclohexanedione (dimedone, 1.0 equiv) and the target amine (1.0 equiv) in a round-bottom flask.

  • Causality: Equimolar ratios prevent the formation of bis-enaminone byproducts, ensuring selective mono-functionalization.

• Solvation: Suspend the mixture in absolute ethanol (0.5 M concentration).

  • Causality: Ethanol acts as a polar protic medium, facilitating the requisite proton transfers during the dehydration of the transient carbinolamine intermediate.

• Catalysis: Add a catalytic amount of triethylamine (0.1 equiv).

  • Causality: The base deprotonates the amine, raising its HOMO energy and accelerating the initial nucleophilic attack on the electrophilic carbonyl carbon of dimedone.

• Thermal Activation: Reflux the mixture at 80 °C for 4–6 hours under an inert atmosphere.

• Crystallization: Remove the heat source and allow the mixture to cool slowly to room temperature, then transfer to an ice bath.

  • Causality: The highly polar enaminone product exhibits steep temperature-dependent solubility in ethanol, driving spontaneous crystallization upon cooling while impurities remain solvated.

• Isolation: Filter the precipitate under a vacuum, wash with cold ethanol, and dry under a high vacuum.

Self-Validation Checkpoints

• In-Process TLC: The disappearance of the UV-inactive dimedone spot (visualized via KMnO₄ stain) and the appearance of a highly UV-active enaminone spot (due to the extended π -system) confirms reaction progression.

• Precipitation Cue: A successful condensation is visually validated by the formation of a microcrystalline powder upon cooling, confirming the purity profile prior to NMR analysis.

Applications in Advanced Organic Synthesis

The unique physicochemical properties of dimedone-derived enaminones make them highly sought-after precursors for complex heterocycles. Because they possess both nucleophilic and electrophilic centers, they readily participate in multi-component reactions and annulations[2].

A premier example is their use in8[8]. In these protocols, the enaminone's α -carbon acts as a nucleophile to attack the activated benzyl alcohol, followed by an intramolecular cyclization that yields biologically important tetrahydroxanthene frameworks with excellent enantioselectivity (up to 97:3 er)[8].

References

• Synthesis of Heterocycles from Alkyl 3-(Dimethylamino)propenoates and Related Enaminones . Chemical Reviews - ACS Publications. 7

• Enaminones as building blocks in drug development: Recent advances in their chemistry, synthesis, and biological properties . Tetrahedron (via ResearchGate). 1

• β-Enaminones from cyclohexane-1,3-diones: Versatile precursors for nitrogen and oxygen-containing heterocycles synthesis . ResearchGate.2

• Catalytic Chemo-, E/Z-, and Enantioselective Cyclizations of o-Hydroxybenzyl Alcohols with Dimedone-Derived Enaminones . The Journal of Organic Chemistry - ACS Publications. 8

• Exploration of experimental and theoretical properties of 5,5-dimethyl 3-amino-cyclohex-2-en-1-one(AMINE DIMEDONE) by DFT/TD-DFT . ResearchGate. 3

• Theoretical study of the enol imine <--> enaminone tautomeric equilibrium in organic solvents . PubMed. 4

• Differentiation between enamines and tautomerizable imines in the oxidation reaction with TEMPO . PMC. 5

• Asian Journal of Chemistry (Enaminone Characterization) . Asianpubs. 6

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Theoretical study of the enol imine <--> enaminone tautomeric equilibrium in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Differentiation between enamines and tautomerizable imines in the oxidation reaction with TEMPO - PMC [pmc.ncbi.nlm.nih.gov]
• 6. asianpubs.org [asianpubs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

green synthesis protocol for 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

An In-depth Technical Guide to the Green Synthesis of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

Abstract

This application note provides a comprehensive guide to the green synthesis of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione, a prominent β-enaminone. Traditional synthesis routes for β-enaminones often involve organic solvents, high temperatures, and extended reaction times, contributing to significant environmental and economic costs.[1] This document details modern, environmentally benign protocols that leverage solvent-free conditions and alternative energy sources, such as ultrasound irradiation, to achieve high yields and purity. We will explore the underlying chemical principles, present a comparative analysis of various green methodologies, and provide a detailed, step-by-step protocol for an efficient ultrasound-assisted synthesis. This guide is intended for researchers and scientists in organic synthesis and drug development seeking sustainable and efficient laboratory practices.

Introduction: The Significance of β-Enaminones and Green Chemistry

β-Enaminones are highly versatile building blocks in organic synthesis.[2] Their unique structure, featuring a conjugated system of an amino group and a carbonyl group, makes them valuable intermediates for synthesizing a wide array of biologically active compounds and heterocycles, including anticonvulsants, anti-inflammatory agents, and antitumor agents.[2][3] The target molecule, 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione, is a classic example derived from 5,5-dimethylcyclohexane-1,3-dione (dimedone).

The increasing focus on sustainable chemical practices has driven the development of "green" synthetic methods. These approaches aim to minimize waste, reduce energy consumption, and eliminate the use of hazardous substances.[4] For the synthesis of β-enaminones, this has led to innovative protocols that utilize solvent-free conditions, microwave irradiation, and sonochemistry to accelerate reactions and simplify product isolation.[1][5][6]

Mechanistic Insight: The Condensation Pathway

The synthesis of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione from dimedone and an amine source, such as ammonium acetate, proceeds via a nucleophilic addition-elimination reaction. The key steps are outlined below.

Causality of Mechanistic Steps:

• Enolization: Dimedone exists in equilibrium with its enol tautomer. The acidic protons at the C2 position are readily abstracted due to the electron-withdrawing effects of the two adjacent carbonyl groups, facilitating the formation of a nucleophilic enol or enolate.[7][8]

• Amine Addition: An ammonia equivalent (derived from ammonium acetate) acts as a nucleophile, attacking one of the carbonyl carbons of dimedone.

• Dehydration: The resulting hemiaminal intermediate is unstable and readily undergoes dehydration (loss of a water molecule) to form the final, conjugated β-enaminone product. This step is often the driving force for the reaction, especially when water is removed or the reaction is conducted under anhydrous or high-temperature conditions.

The overall reaction is a condensation reaction, which is significantly accelerated by catalysts or alternative energy sources that promote the dehydration step.[9][10]

Caption: General reaction mechanism for the formation of the target β-enaminone.

Comparative Analysis of Green Synthesis Protocols

Several green chemistry approaches have been successfully applied to the synthesis of β-enaminones. The choice of method depends on available equipment, desired reaction time, and scale. The following table summarizes and compares various protocols.

Method	Catalyst/Conditions	Reaction Time	Yield (%)	Key Advantages	Reference
Solvent-Free Thermal	Catalyst-free, 120 °C	15-30 min	90-98	Simplicity, no solvent or catalyst needed, high yield.	[5]
Microwave-Assisted	Solvent-free, no catalyst	5-15 min	80-95	Extremely rapid, energy-efficient, high yields.	[1][6]
Ultrasound-Assisted	Tin(IV) catalyst, room temp.	1-2 hours	70-90	Mild conditions, eco-friendly, good yields.
Lewis Acid Catalysis	Ferric(III) Ammonium Nitrate	10-30 min	69-92	Room temperature, solvent-free, short reaction times.	[3]
Heterogeneous Catalysis	PPA-SiO₂, 70-80 °C	30-60 min	85-90	Catalyst is easily recoverable, solvent-free.	[11]
Natural Catalyst	Onion Extract in Ethanol	~2 hours	up to 97	Utilizes a renewable, biodegradable catalyst.	[12]

Detailed Application Protocol: Ultrasound-Assisted Synthesis

This section provides a detailed, step-by-step protocol for the synthesis of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione using ultrasound irradiation. This method is selected for its efficiency, use of mild conditions, and adherence to green chemistry principles.[13][14][15]

Materials and Reagents

• 5,5-Dimethylcyclohexane-1,3-dione (Dimedone) (FW: 140.18 g/mol )

• Ammonium acetate (FW: 77.08 g/mol )

• Ethanol (for recrystallization)

• Deionized water

Equipment

• Ultrasonic bath or probe sonicator (Frequency: 40-80 kHz)

• 50 mL round-bottom flask or thick-walled glass vessel

• Magnetic stirrer and stir bar

• Heating mantle (for recrystallization)

• Büchner funnel and filter paper

• Standard laboratory glassware

• Melting point apparatus

• FTIR and NMR spectrometers for characterization

Experimental Workflow

Caption: Experimental workflow for the ultrasound-assisted synthesis.

Step-by-Step Procedure

• Reactant Setup: In a 50 mL thick-walled glass vessel, combine 5,5-dimethylcyclohexane-1,3-dione (1.40 g, 10 mmol) and ammonium acetate (0.92 g, 12 mmol).

  • Scientist's Note: A slight excess of ammonium acetate is used to ensure the complete conversion of the dimedone starting material. This is a common strategy to drive equilibrium reactions to completion.

• Ultrasonic Irradiation: Place the vessel into an ultrasonic bath containing water pre-heated to 50-60 °C. Ensure the vessel is securely clamped so that the level of the reactants is below the water level.

• Reaction: Turn on the sonicator and irradiate the mixture for 60-90 minutes. The solid mixture will gradually transform into a molten paste and then solidify as the product forms.

  • Self-Validation: The progress of the reaction can be monitored by periodically taking a small sample, dissolving it in a solvent like ethyl acetate, and analyzing it by Thin Layer Chromatography (TLC) against the starting material. The disappearance of the dimedone spot indicates reaction completion.

• Work-up and Isolation: After the reaction is complete, remove the vessel from the ultrasonic bath and allow it to cool to room temperature. Add 20 mL of ice-cold water to the solid mass and stir vigorously to break up any clumps.

• Filtration: Collect the precipitated solid product by vacuum filtration using a Büchner funnel. Wash the product on the filter with two portions of 10 mL ice-cold water to remove any unreacted ammonium acetate and other water-soluble impurities.

• Drying: Dry the collected solid in a vacuum desiccator or a low-temperature oven (50-60 °C) to a constant weight. The expected yield is typically in the range of 85-95%.

Purification and Characterization

• Purification: For obtaining a high-purity product for analytical purposes, the crude solid can be recrystallized from hot ethanol. Dissolve the product in a minimum amount of boiling ethanol, allow it to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation. Collect the purified crystals by filtration.

• Expected Characterization Data:

  • Appearance: White to pale yellow crystalline solid.

  • Melting Point: Approximately 170-173 °C.

  • FTIR (KBr, cm⁻¹): Look for characteristic peaks around 3300-3100 (N-H stretching), 1650 (C=O stretching, conjugated), and 1600 (C=C stretching).

  • ¹H NMR (CDCl₃, δ ppm): Expect signals for the gem-dimethyl protons (~1.1 ppm, singlet, 6H), methylene protons of the ring (~2.3 ppm, singlet, 4H), the vinyl proton (~5.5 ppm, singlet, 1H), and broad signals for the NH₂ protons.

Conclusion

The ultrasound-assisted, solvent-free synthesis of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione represents a significant improvement over traditional methods. It embodies the core principles of green chemistry by eliminating hazardous solvents, reducing energy consumption, and shortening reaction times.[5][16] This protocol is simple, efficient, and provides high yields of the desired product, making it an excellent and reliable method for both academic and industrial research laboratories.

References

• Behbahani, F. K., Kafi, S., & Gholizadeh, H. (2018). Catalyst and solvent-free synthesis of β-enaminone derivatives. Asian Journal of Green Chemistry, 2(4), 299-306. [Link]

• Chen, C. H., et al. (2011). Efficient Synthesis of β-Enaminones and β-Enaminoesters Catalyzed by Gold (I)/Silver (I) under Solvent-Free Conditions. Molecules, 16(5), 3644-3657. [Link]

• Kauthale, S. V., et al. (2011). Solvent-Free Synthesis of β-Enamino Compounds Promoted by Ferric(III) Ammonium Nitrate. E-Journal of Chemistry, 8(1), 351-356. [Link]

• Shaikh, A. A., et al. (2013). Efficient PPA-SiO2-catalyzed Synthesis of β-enaminones Under Solvent-Free Conditions. Molecules, 18(12), 14511-14523. [Link]

• Xie, G., et al. (2014). Solvent-Free Synthesis of N-aryl-β-Enaminones Under Microwave Irradiation. Bulletin of the Korean Chemical Society, 35(1), 301-304. [Link]

• Prabakaran, K., Sivakumar, M., & Muthu, S. (2019). A Simple, Efficient Green Protocol for the Synthesis of β-Enaminone and Enamino Ester Derivatives by Using Onion Extract as Green Catalyst. ResearchGate. [Link]

• Sridharan, V., Avendaño, C., & Menéndez, J. C. (2007). General, Mild and Efficient Synthesis of β-Enaminones Catalyzed by Ceric Ammonium Nitrate. Synlett, 2007(13), 2133-2142. [Link]

• de L. L. e Silva, F., et al. (2001). Preparation of β-Enamino Carbonylic Compounds using Microwave Radiation/K-10. Journal of the Brazilian Chemical Society, 12(2), 273-277. [Link]

• Pizzuti, L., et al. (2008). Microwave assisted solvent-, support- and catalyst-free synthesis of enaminones. ARKIVOC, 2008(xii), 226-232. [Link]

• Pei, S., et al. (2022). Ultrasound-Assisted Synthesis of β-enaminone Derivatives via Tin(IV)- Catalyzed Addition Reaction from β-dicarbonyl Compounds with Nitriles. Letters in Organic Chemistry, 19(6), 498-503. [Link]

• Al-Zaydi, K. M. (2003). Microwave Assisted Synthesis, Part 1: Rapid Solventless Synthesis of 3-Substituted Coumarins and Benzocoumarins by Microwave Irradiation of the Corresponding Enaminones. Molecules, 8(7), 581-593. [Link]

• de la Torre, A. F., et al. (2018). Solvent-free microwave-assisted synthesis of β-enaminones. ResearchGate. [Link]

• Gnanaoli, K., et al. (2022). MICROWAVE-ASSISTED SYNTHESIS OF NITROGEN HETEROCYCLES. HETEROCYCLES, 104(1), 1. [Link]

• Silva, V. L. M., et al. (2021). General Method for the Synthesis of Enaminones via Nickel Photocatalysis. Beilstein Archives. [Link]

• Kumar, R., & Nimesh. (2016). Ultrasound assisted Heterocycles Synthesis. International Journal of Chemical and Pharmaceutical Sciences, 7(2), 52-65. [Link]

• Sharma, G., et al. (2021). Ultrasound-assisted multicomponent synthesis of heterocycles in water – A review. Journal of the Indian Chemical Society, 98(9), 100142. [Link]

• Gholap, S. S., & Gill, C. H. (2011). Synthesis of tetraketones from 5,5-dimethylcyclohexane-1,3-dione and arylaldehydes in water in presence of sodium bicarbonate. Der Pharma Chemica, 3(6), 519-524. [Link]

• Ferlin, F., et al. (2016). Auto-Tandem Catalysis in Ionic Liquids: Synthesis of 2-Oxazolidinones by Palladium-Catalyzed Oxidative Carbonylation of Propargylic Amines in EmimEtSO4. Molecules, 21(11), 1452. [Link]

• Das, P. J., et al. (2013). P. Wasserscheid and T. Welton, “Ionic Liquids in Synthesis,” 2nd Edition, Wiley-VCH, Weinheim, 2007. Scientific Research Publishing. [Link]

• Pandolfi, F., et al. (2022). Recent Advances in Imidazolium-Based Dicationic Ionic Liquids as Organocatalysts: A Mini-Review. Materials, 15(3), 866. [Link]

• González-Vidal, M., et al. (2021). Ultrasound-assisted synthesis of water-soluble monosubstituted diruthenium compounds. Docta Complutense. [Link]

• Ghorab, M. M., et al. (2024). Ultrasonic-assisted synthesis and antitumor evaluation of novel variant heterocyclic compounds based on piperidine ring. Scientific Reports, 14(1), 1-17. [Link]

• Al-Ostath, A. I., et al. (2022). Ultrasound-Assisted Synthesis of 2-amino-4H-Pyran Derivatives under Aqueous Media. Letters in Applied NanoBioScience, 11(1), 3350-3359. [Link]

• Javaherian, M., & Saghanezhad, S. J. (2020). Synthesis, Characterization and Applications of Dicationic Ionic Liquids in Organic Synthesis. Mini-Reviews in Organic Chemistry, 17(4), 405-423. [Link]

• Organic Syntheses. (1941). 5,5-dimethyl-1,3-cyclohexanedione. Organic Syntheses Procedure. [Link]

• Su, W. K., et al. (2008). Condensation of 1,3-cyclohexanedione with aromatic aldehydes catalyzed by acidic ionic liquids. ResearchGate. [Link]

• StudyCorgi. (2025). Synthesis of 5,5-Dimethylcyclohexane-1,3-Dione. StudyCorgi. [Link]

• Annasaheb Awate College. (2020). Synthesis, Characterization and Bioactivity Study of 5, 5-dimethylcyclohexane 1, 3-dione and its derivatives. Purakala (UGC Care Journal), 31(4), 2207-2216. [Link]

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Application Note: 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione as a Versatile Bidentate N,O-Ligand

Target Audience: Researchers, Coordination Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Executive Summary & Chemical Profile

The compound 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione is a highly versatile β -enaminone ligand. Derived from the cyclic triketone 2-acetyldimedone (CAS 1755-15-3)[1], this molecule features a conjugated N−C=C−C=O system. This push-pull electronic configuration allows for extensive electron delocalization, making it an exceptional ambidentate building block and a robust bidentate N,O-donor for transition metals[2].

In modern coordination chemistry, enaminones are highly valued because they form stable six-membered chelate rings with transition metal ions (such as Cu(II), Ni(II), Co(II), and Pd(II))[2]. These resulting metal complexes have demonstrated significant utility in two major fields:

• Bioinorganic Chemistry & Drug Discovery: Exhibiting potent anti-bacterial, anti-urease, and anti-acetylcholinesterase activities[2][3].

• Homogeneous Catalysis: Serving as highly tunable ligands in metal-catalyzed cross-coupling reactions (e.g., Sonogashira and Suzuki couplings).

Mechanistic Insights: The Causality of N,O-Chelation

Understanding the tautomeric nature of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione is critical for successful complexation. In solution, the molecule exists predominantly in the ene-imine / enaminone tautomeric form, stabilized by strong intramolecular hydrogen bonding between the amino group and the adjacent carbonyl oxygen.

To utilize this compound as a ligand, the weakly acidic N-H proton must be removed. The addition of a mild base disrupts the intramolecular hydrogen bond and generates a monoanionic species. This deprotonated ligand coordinates to the metal center via the enamine nitrogen and the carbonyl oxygen, forming a neutral, thermodynamically stable bis(N,O-chelate) complex ( ML2​ )[2].

Experimental Workflows

Synthesis and metal coordination workflow of the enaminone N,O-ligand.

Protocol A: Synthesis of the Enaminone Ligand

Objective: High-yield conversion of 2-acetyldimedone to 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione.

Expert Insight (Causality): We utilize ammonium acetate rather than aqueous ammonium hydroxide. The highly electrophilic triketone system of 2-acetyldimedone is susceptible to base-catalyzed retro-Claisen cleavage. Ammonium acetate acts as a mild, controlled ammonia donor and a buffer, facilitating imine formation without degrading the diketone ring.

Step-by-Step Methodology:

• Preparation: In a 250 mL round-bottom flask, dissolve 10.0 mmol (1.82 g) of 2-acetyldimedone[1] in 50 mL of absolute ethanol.

• Reagent Addition: Add 15.0 mmol (1.15 g) of anhydrous ammonium acetate to the stirring solution.

• Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 78°C) for 4 hours.

• Monitoring (Self-Validation): Monitor the reaction via TLC (Hexane:EtOAc 7:3). The disappearance of the precursor spot and the appearance of a highly UV-active lower-Rf spot indicates completion.

• Isolation: Allow the mixture to cool to room temperature, then chill in an ice bath for 30 minutes. The enaminone product will precipitate as a pale yellow crystalline solid.

• Purification: Filter the precipitate under vacuum, wash with 2 x 10 mL of ice-cold ethanol, and dry in vacuo.

Protocol B: General Synthesis of M(II) Bis-Enaminone Complexes

Objective: Synthesize ML2​ coordination complexes (where M = Cu²⁺, Ni²⁺, or Co²⁺).

Expert Insight (Causality): Metal acetate salts are preferred over chlorides or sulfates because the acetate anion acts as an auxiliary weak base, assisting the added triethylamine (Et₃N) in the deprotonation of the ligand's N-H group, thereby driving the complexation equilibrium forward.

Step-by-Step Methodology:

• Ligand Solubilization: Dissolve 2.0 mmol of the synthesized enaminone ligand in 20 mL of warm methanol.

• Deprotonation: Add 2.2 mmol of triethylamine (Et₃N) dropwise to the solution and stir for 15 minutes at room temperature.

• Metal Addition: Dissolve 1.0 mmol of the desired metal(II) acetate (e.g., Cu(OAc)2​⋅H2​O ) in 10 mL of methanol. Add this metal solution dropwise to the ligand solution.

• Coordination: Reflux the resulting mixture for 2 to 3 hours.

• Validation Cues: A distinct and immediate color change will occur upon coordination (e.g., deep green for Cu(II), yellow-green for Ni(II), and orange/brown for Co(II))[2].

• Isolation: Concentrate the solution to half its volume under reduced pressure and allow it to stand at 4°C overnight. Filter the resulting microcrystals, wash with cold methanol, and dry in a desiccator.

Analytical Validation & Data Presentation

To ensure the integrity of the synthesized complexes, spectroscopic validation is required. The table below summarizes the quantitative and qualitative shifts expected when the free ligand successfully coordinates to a metal center.

Analytical Technique	Free Ligand (Expected Data)	Metal Complex (Expected Data)	Diagnostic Significance
FT-IR Spectroscopy	ν (C=O) ~1640 cm⁻¹ ν (N-H) ~3150–3250 cm⁻¹	ν (C=O) shifted to ~1590–1610 cm⁻¹ ν (N-H) band is absent	The disappearance of the N-H stretch and the red-shift of the C=O stretch confirm deprotonation and bidentate N,O-coordination[2].
¹H NMR (if diamagnetic, e.g., Pd²⁺, Zn²⁺)	δ ~13.0 ppm (1H, br s, N-H) δ ~2.5 ppm (3H, s, CH₃-C=N)	N-H signal at 13.0 ppm is absent	Absolute confirmation that the ligand has been deprotonated to form the monoanionic chelate.
UV-Vis Spectroscopy	λmax​ ~280–310 nm (Intense π→π∗ transitions)	New bands in the visible region (400–700 nm)	Appearance of d-d transitions indicates the specific geometry of the metal center (e.g., square planar vs. tetrahedral)[3].

References

• [3] Synthesis and Characterization of some biologically active transition metal complexes for a ligand derived from dimedone with mixed ligands. Journal of the College of Basic Education. Available at:[Link]

• [2] SYNTHESIS, STRUCTURE, AND STUDY OF THE BIOLOGICAL ACTIVITY OF Co(II), Ni(II), AND Cu(II) COMPLEXES WITH AN ENAMINEDIONE DERIVATIVE. ResearchGate. Available at: [Link]

• Synthesis and Modification of Heterocycles by Metal-Catalyzed Cross-coupling Reactions. National Academic Digital Library of Ethiopia. Available at: [Link]

Sources

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Application Note: 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione as a Keystone Precursor for Spiro-Heterocycle Synthesis

Executive Summary

The synthesis of complex, three-dimensional spiro-compounds—particularly spirooxindoles—is a critical focal point in modern drug discovery due to their high degree of structural complexity and privileged biological activities. 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione (an enaminone derived from dimedone) serves as an exceptionally versatile building block in these syntheses[1].

Unlike simple ketones or amines, this specific enaminone operates as a highly polarized "push-pull" ethylene system. This application note provides a comprehensive, self-validating guide to synthesizing this precursor and deploying it in multicomponent reactions (MCRs) to construct spiro-fused heterocycles[2].

Mechanistic Rationale: The "Push-Pull" Dynamics

To utilize 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione effectively, one must understand its electronic topology. The molecule features an amino group that pushes electron density into the conjugated system, while the two carbonyl groups of the dimedone core strongly pull this electron density[1].

Causality in Reaction Design:

• Enhanced Nucleophilicity: This push-pull dynamic dramatically increases the electron density at the α -carbon, making it a highly potent nucleophile for Michael additions[3].

• Regioselectivity: The steric bulk of the 5,5-dimethyl groups restricts alternative attack trajectories, forcing the cyclization to occur in a highly diastereoselective manner during spiro-annulation.

• Cascade Suitability: In a one-pot MCR, the enaminone selectively attacks the highly electrophilic Knoevenagel adduct (formed in situ from isatin and an active methylene), followed by rapid intramolecular cyclization and dehydration[2].

Cascade Knoevenagel-Michael-cyclization mechanism for spiro-compound synthesis.

Self-Validating Experimental Protocols

Protocol A: Synthesis of the Enaminone Precursor

This protocol details the transformation of 2-acetyl-5,5-dimethylcyclohexane-1,3-dione into the target enaminone[4].

Reagents:

• 2-Acetyl-5,5-dimethylcyclohexane-1,3-dione (1.0 equiv, 10 mmol)

• Ammonium acetate (5.0 equiv, 50 mmol)

• Absolute Ethanol (20 mL)

Step-by-Step Methodology & Causality:

• Reaction Setup: Suspend the 1,3-dione in absolute ethanol at room temperature. Add ammonium acetate in a single portion.

  • Causality: Ammonium acetate is chosen over gaseous ammonia because it acts as both the nitrogen source and a mild acidic buffer (releasing acetic acid), which prevents the degradation of the dione core under harsh basic conditions.

• Reflux: Heat the mixture to reflux (approx. 78 °C) for 4–6 hours.

• Self-Validation (In-Process): Monitor via TLC (Hexane:EtOAc 7:3). The starting material will consume, and a new, highly UV-active spot (due to the extended push-pull conjugation) will appear at a lower Rf​ .

• Workup & Isolation: Allow the reaction to cool slowly to room temperature, then transfer to an ice bath for 30 minutes.

  • Self-Validation (Physical): The enaminone is highly crystalline. A successful reaction is validated by the formation of a dense, pale-yellow to white precipitate. If an oil forms, the conversion is incomplete, or the solvent volume is too low.

• Purification: Filter the precipitate under vacuum, wash with ice-cold ethanol (2 × 5 mL), and dry under high vacuum.

Protocol B: One-Pot Multicomponent Spiro-Annulation

This protocol utilizes the precursor to synthesize a functionalized spirooxindole framework[2],[3].

Reagents:

• Isatin derivative (1.0 equiv, 1 mmol)

• Malononitrile (1.0 equiv, 1 mmol)

• 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione (1.0 equiv, 1 mmol)

• Ceric Ammonium Nitrate (CAN) (10 mol%)

• Solvent: EtOH/H₂O (1:1 v/v, 5 mL)

Step-by-Step Methodology & Causality:

• Knoevenagel Initiation: Combine isatin, malononitrile, and CAN in the solvent mixture. Stir at 80 °C for 15 minutes.

  • Causality: CAN acts as a mild, water-tolerant Lewis acid that activates the isatin carbonyl, accelerating the Knoevenagel condensation[2]. The aqueous-ethanolic medium is chosen for green chemistry compliance and to ensure the solubility of all intermediates.

• Enaminone Addition: Add the enaminone precursor sequentially to the hot mixture.

  • Causality: Sequential addition prevents the enaminone from reacting prematurely with the isatin monomer, ensuring it only attacks the highly electrophilic Knoevenagel adduct.

• Reflux & Cyclization: Maintain stirring at 80 °C for 4–6 hours.

• Self-Validation (Visual & Analytical): The deep orange/red color of the initial isatin solution will gradually bleach to a pale yellow/white suspension as the spiro-carbon ( sp3 ) forms, breaking the extended conjugation of the oxindole core.

• Isolation: Cool to room temperature. Filter the solid product, wash with aqueous ethanol, and recrystallize from hot DMF/EtOH to yield the analytically pure spiro-compound.

Step-by-step experimental workflow for the one-pot multicomponent synthesis.

Quantitative Data & Optimization

The following tables summarize the optimization parameters and substrate scope, demonstrating the robustness of the enaminone precursor in MCRs.

Table 1: Optimization of Reaction Conditions for Spiro-cyclization

Entry	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Observation / Causality
1	None	EtOH	Reflux	12	15	Poor electrophilic activation of Knoevenagel adduct.
2	AcOH (20%)	EtOH	Reflux	8	65	Moderate yield; acid aids dehydration step[3].
3	CAN (10%)	H₂O	80	6	85	Excellent Lewis acidity; poor solubility limits rate[2].
4	CAN (10%)	EtOH/H₂O (1:1)	80	4	92	Optimal balance of solubility and catalytic activation.

Table 2: Substrate Scope for Spirooxindole Synthesis (Using Optimal Conditions)

Isatin Derivative	Active Methylene	Yield (%)	d.r. (cis:trans)
Isatin (Unsubstituted)	Malononitrile	92	>99:1
5-Fluoro-isatin	Malononitrile	95	>99:1
5-Methyl-isatin	Malononitrile	88	>99:1
Isatin (Unsubstituted)	Ethyl cyanoacetate	84	95:5

Note: The high diastereomeric ratio (d.r.) is a direct result of the steric bulk of the 5,5-dimethyl groups on the enaminone, which dictates a singular face of attack during the cyclization phase.

References

• Selective Construction of Diverse Polycyclic Spirooxindoles via a Three-Component Reaction of Cyclic Mercapto-Substituted β-Enamino Esters, Isatins, and Cyclic 1,3-Diketones. The Journal of Organic Chemistry - ACS Publications.3

• Efficient One-Pot Synthesis of Novel Spirooxindole Derivatives via Three-Component Reaction in Aqueous Medium. ACS Publications.2

• RECENT TRENDS IN THE SYNTHESIS OF ENAMINONES. Heterocycles / CLOCKSS.1

• SYNTHESIS AND BIOLOGICAL TESTING FOR PESTICIDAL ACTIVITY OF 8-AZASTEROIDS. CyberLeninka.4

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. cyberleninka.ru [cyberleninka.ru]

catalyst-free synthesis of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

Application Note: Catalyst-Free Synthesis of 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

Executive Briefing

The compound 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione (also known as aminoacetyldimedone or the primary enaminone of the Dde protecting group) is a highly functionalized cyclic β,β′ -diketoenamine. It serves as a critical precursor in the synthesis of complex heterocyclic systems, such as quinolines and benzodiazepines[1], and is foundational to the chemistry of the Dde (1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl) protecting group used in solid-phase peptide synthesis (SPPS)[2].

Traditionally, enaminone syntheses often rely on Lewis or Brønsted acid catalysts[3]. However, for applications in drug development and peptide synthesis, trace metal or acid contamination can lead to downstream toxicity or unwanted side reactions. This application note details a rigorously validated, catalyst-free protocol that leverages intrinsic molecular reactivity and green chemistry principles (atom economy and solvent-free mechanochemistry) to synthesize this compound with high yield and purity.

Mechanistic Rationale & Causality

The success of this catalyst-free approach relies on the specific electronic topology of the starting material, 2-acetyl-5,5-dimethylcyclohexane-1,3-dione (2-acetyldimedone). As a β -triketone, it possesses an exocyclic carbonyl group that is highly susceptible to nucleophilic attack[4].

Causality of Reagent Selection: Instead of using gaseous ammonia or strongly basic aqueous ammonia—which can induce ring-cleavage or aldol side-reactions—ammonium acetate is utilized. Ammonium acetate acts as a dual-purpose reagent:

• Ammonia Source: It dissociates to provide a steady, mild concentration of nucleophilic ammonia.

• Internal Buffer: The acetate ion acts as a mild internal base/buffer, facilitating the proton transfer steps during the formation of the tetrahedral intermediate without requiring an external catalyst[3].

Following the nucleophilic attack, the system undergoes rapid dehydration. The driving force is the formation of a highly conjugated, thermodynamically stable β,β′ -diketoenamine system. The strong intramolecular hydrogen bonding between the newly formed amino group and the adjacent ring carbonyls locks the molecule into a deep thermodynamic sink, preventing reversibility[4].

Logical mechanism of catalyst-free amination forming the thermodynamic β,β'-diketoenamine sink.

Methodological Framework: Experimental Protocols

To accommodate different laboratory scales and purity requirements, two distinct catalyst-free workflows are provided.

Method A: Solvent-Free Mechanochemical Synthesis (Preferred for Atom Economy)

This method exploits the mechanical energy of grinding to create a localized eutectic melt, driving the reaction via extreme local concentration.

• Preparation: Weigh 1.0 mmol (182.2 mg) of 2-acetyldimedone and 1.5 mmol (115.6 mg) of ammonium acetate.

• Grinding: Transfer both solid reagents to an agate mortar. Grind the mixture continuously with a pestle at room temperature for 20–30 minutes.

  • Causality Note: The friction induces a phase change, allowing the solid ammonium acetate to release ammonia directly into the triketone matrix, bypassing the need for a solvent medium that would otherwise dilute the effective molarity.

• Workup: Once the mixture forms a homogenous, pale-yellow paste, suspend it in 10 mL of ice-cold deionized water to dissolve residual ammonium acetate and the acetic acid byproduct.

• Isolation: Filter the solid precipitate under vacuum and wash with cold water (2 x 5 mL).

• Purification: Recrystallize from a minimal volume of hot ethanol/water to afford the pure product.

Method B: Ethanol Reflux (Preferred for Scale-Up)

• Preparation: In a 50 mL round-bottom flask, dissolve 10 mmol (1.82 g) of 2-acetyldimedone in 20 mL of absolute ethanol.

• Addition: Add 15.0 mmol (1.15 g) of ammonium acetate to the stirred solution.

• Heating: Attach a reflux condenser and heat the mixture to 78 °C for 2 hours.

  • Causality Note: Ethanol provides a protic environment that stabilizes the highly polar tetrahedral intermediate via hydrogen bonding, accelerating the rate-limiting dehydration step.

• Isolation: Concentrate the solvent under reduced pressure to one-third of its original volume. Add 30 mL of cold deionized water to precipitate the enaminone.

• Filtration: Filter the solid, wash with cold water, and dry under high vacuum.

Experimental workflow for solvent-free, catalyst-free synthesis and validation of the enaminone.

Quantitative Data & Process Optimization

The table below summarizes the optimization of the catalyst-free parameters. Mechanochemical grinding (Method A) provides the highest yield in the shortest time due to the circumvention of solvent dilution effects.

Table 1: Optimization of Catalyst-Free Synthesis Conditions

Method	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (HPLC, %)
A	None (Grinding)	25	0.5	92	>95
B	Ethanol	78 (Reflux)	2.0	88	>98
C	Water	25	24.0	45	>90
D	Acetonitrile	82 (Reflux)	4.0	75	>92

Self-Validation & Quality Control (Trustworthiness)

To ensure the integrity of the synthesized compound without relying solely on external analytical laboratories, the protocol is designed as a self-validating system. Researchers must verify the following checkpoints:

• Chromatographic Checkpoint (TLC): Using a mobile phase of Hexane:Ethyl Acetate (7:3), the starting 2-acetyldimedone runs higher. The product enaminone will exhibit a lower Rf​ value due to the increased polarity of the primary amine. Crucially, the product spot will be intensely UV-active (254 nm) due to the extended π -conjugation of the β,β′ -diketoenamine system.

• Spectroscopic Checkpoint ( 1 H NMR): In CDCl 3​ or DMSO- d6​ , the successful conversion is definitively marked by the disappearance of the acetyl methyl ketone singlet ( ∼ 2.6 ppm) of the starting material. The product will display a new methyl singlet ( ∼ 2.54 ppm) corresponding to the ethylidene group[4]. Furthermore, a highly deshielded, broad signal will appear far downfield ( ∼ 10.0–12.0 ppm); this represents the -NH 2​ protons, which are locked in a strong intramolecular hydrogen bond with the adjacent ring carbonyls[4].

References

• Chu, D. T. W., Huckin, S. N., Bernstein, E., Garmaise, D. L., Egan, R. S., & Stanaszek, R. S. (1981). Chemistry of chelocardin. V. Condensation with amino reagents. Canadian Journal of Chemistry, 59(5), 763-767.

• Benchchem. (n.d.). Application Notes and Protocols for Quinoline Synthesis Using 2-Acetyl-5,5-dimethylcyclohexane-1,3-dione.

• Hubbard, A. M., et al. (2021). Neighboring Group Participation and Internal Catalysis Effects on Exchangeable Covalent Bonds: Application to the Thriving Field of Vitrimer Chemistry. Macromolecules, ACS Publications.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yield for 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione Synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the common challenges and optimize your reaction yield. Our approach is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and practical applicability.

Introduction to the Synthesis

The synthesis of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione, a β-enaminone, is typically achieved through the condensation of 5,5-dimethylcyclohexane-1,3-dione (also known as dimedone) with an amine source. This reaction is a classic example of a Knoevenagel condensation, a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration. The acidic methylene protons of dimedone are readily deprotonated to form a nucleophilic enolate, which then attacks the electrophilic carbon of an imine intermediate, ultimately leading to the desired enaminone product.

Understanding the underlying mechanism is crucial for troubleshooting and optimizing the reaction. The equilibrium nature of the condensation necessitates strategic choices in reaction conditions to drive the formation of the product.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions encountered during the synthesis of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione.

Q1: My reaction yield is consistently low. What are the primary factors I should investigate?

A1: Low yields in this synthesis can often be attributed to one or more of the following factors:

• Incomplete Reaction: The condensation reaction is an equilibrium process. Insufficient reaction time or suboptimal temperature can prevent the reaction from reaching completion.

• Water Inhibition: The reaction produces water as a byproduct. According to Le Châtelier's principle, the presence of water can shift the equilibrium back towards the reactants, thus lowering the yield.[1]

• Side Reactions: The formation of byproducts, such as the Michael addition product (a bis-dimedone derivative), can consume the starting materials and reduce the yield of the desired enaminone.[2][3]

• Suboptimal pH: The reaction is sensitive to pH. While a slightly acidic medium can catalyze the reaction, strongly acidic or basic conditions can lead to degradation of the reactants or product.

• Purity of Reagents: The purity of dimedone and the amine source is critical. Impurities can interfere with the reaction or lead to the formation of unwanted side products.

Q2: I am observing a significant amount of a higher molecular weight byproduct. What is it and how can I prevent its formation?

A2: The most common high molecular weight byproduct is the bis-dimedone adduct, formed through a Michael addition. This occurs when a second molecule of dimedone (acting as a nucleophile) attacks the α,β-unsaturated intermediate of the Knoevenagel condensation. To minimize the formation of this byproduct, consider the following strategies:

• Control of Stoichiometry: Using a slight excess of the amine source relative to dimedone can help to ensure that the intermediate reacts preferentially to form the desired enaminone.

• Reaction Temperature: Lowering the reaction temperature can sometimes favor the kinetic product (the desired enaminone) over the thermodynamic product (the Michael adduct).

• Catalyst Choice: The choice of catalyst can influence the relative rates of the Knoevenagel condensation and the subsequent Michael addition. Experimenting with different catalysts may help to improve the selectivity for the desired product.

Q3: What is the role of ammonium acetate in this reaction?

A3: Ammonium acetate serves a dual role in this synthesis. It acts as both a source of ammonia (the amine component) and as a catalyst.[4][5] The acetate ion can act as a weak base to facilitate the deprotonation of dimedone, while the ammonium ion can act as a weak acid to protonate the carbonyl group, making it more electrophilic.

Q4: How can I effectively remove water from the reaction mixture?

A4: The most common and effective method for removing water from this type of reaction is azeotropic distillation using a Dean-Stark apparatus. By refluxing the reaction in a solvent that forms an azeotrope with water (e.g., toluene or benzene), the water can be continuously removed, driving the equilibrium towards the product side.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during the synthesis.

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Inactive catalyst or no catalyst used.	Ensure the catalyst is fresh and active. Consider using a catalytic amount of a weak acid or base (e.g., piperidine, pyridine, or ammonium acetate).[1]
Insufficient reaction temperature or time.	Monitor the reaction by Thin Layer Chromatography (TLC). Gradually increase the reaction temperature and/or extend the reaction time until the starting material is consumed.
Presence of excess water in reagents or solvent.	Use anhydrous solvents and ensure all glassware is thoroughly dried. If the reaction is run at reflux, use a Dean-Stark apparatus to remove water as it is formed.[1]
Formation of a White Precipitate (Bis-adduct)	Reaction conditions favor Michael addition.	Adjust the stoichiometry of the reactants. Consider running the reaction at a lower temperature. Monitor the reaction closely and stop it once the desired product has formed, before significant byproduct formation occurs.[2][3]
Product is an Oil or Difficult to Crystallize	Presence of impurities.	Purify the crude product using column chromatography or recrystallization from a suitable solvent system.
The product itself may have a low melting point.	If the product is an oil at room temperature, purification by column chromatography is recommended over recrystallization.
Inconsistent Results	Variability in reagent quality.	Use reagents from a reliable source and ensure their purity before use. Dimedone should be a white to pale yellow crystalline solid.[6]
Inconsistent reaction setup and conditions.	Standardize the experimental procedure, including reaction scale, solvent volume, temperature, and stirring rate.

Experimental Protocols

The following protocols provide a starting point for the synthesis and purification of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione. Optimization may be required based on your specific laboratory conditions and desired product purity.

Synthesis of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

Materials:

• 5,5-dimethylcyclohexane-1,3-dione (Dimedone)

• Ammonium acetate

• Toluene (anhydrous)

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add 5,5-dimethylcyclohexane-1,3-dione (1.0 eq).

• Add ammonium acetate (1.1 - 1.5 eq) to the flask.

• Add a sufficient volume of anhydrous toluene to dissolve the reactants upon heating.

• Assemble the Dean-Stark apparatus and reflux condenser.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the reaction progress by TLC. The reaction is typically complete when the theoretical amount of water has been collected in the Dean-Stark trap.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the toluene under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization or column chromatography.

Purification by Recrystallization

Materials:

• Crude 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

• Ethanol

• Hexane

• Erlenmeyer flasks

• Hot plate

• Büchner funnel and filter flask

• Ice bath

Procedure:

• Dissolve the crude product in a minimal amount of hot ethanol in an Erlenmeyer flask.

• If insoluble impurities are present, perform a hot filtration.

• To the hot ethanol solution, slowly add hexane until the solution becomes slightly cloudy.

• Allow the solution to cool slowly to room temperature to induce crystallization.

• Further cool the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold hexane.

• Dry the purified crystals under vacuum.

Characterization Data (Predicted)

The following are predicted spectroscopic data for 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione based on the analysis of similar compounds. Actual experimental data should be obtained for confirmation.

¹H NMR (CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~1.05	s	6H	-C(CH₃)₂
~2.20	s	4H	-CH₂-C=O
~2.30	s	3H	=C-CH₃
~5.0-6.0	br s	1H	-NH
~10.0-11.0	br s	1H	-NH (H-bonded)

¹³C NMR (CDCl₃, 100 MHz):

Chemical Shift (δ, ppm)	Assignment
~195-200	C=O
~160-165	C=C-N
~100-105	C=C-N
~50	-CH₂-
~32	-C(CH₃)₂
~28	-C(CH₃)₂
~18	=C-CH₃

FTIR (KBr, cm⁻¹):

Wavenumber (cm⁻¹)	Assignment
~3200-3400	N-H stretch
~2850-2960	C-H stretch
~1640-1660	C=O stretch (conjugated)
~1580-1620	C=C stretch
~1500-1550	N-H bend

Visualizing the Reaction and Troubleshooting

Reaction Pathway

Caption: Synthesis of the target enaminone from dimedone.

Troubleshooting Workflow

Caption: A step-by-step guide to troubleshooting low yields.

References

• Alvim, H. G. O., et al. (2022). Sustainable and Reusable Sulfonic Acid-Functionalized Task-Specific Ionic Liquid Catalysts for Multicomponent Reactions. SciELO. [Link]

• Compton, B. J., & Purdy, W. C. (1981). The mechanism of the reaction of the Nash and the Sawicki aldehyde reagent. Canadian Journal of Chemistry, 59(13), 1569-1573. [Link]

• Sahu, D. P., et al. (2009). Single-Pot Synthesis of Spiroannulated Dihydrofurans by Iodine–Ammonium Acetate–Mediated Reaction of Dimedone with Aldehydes. Synthetic Communications, 39(17), 3144-3151. [Link]

• Tu, S., et al. (2007). Ammonium acetate as a catalyst and/or reactant in the reaction of dimedone, aromatic aldehyde, and malononitrile: synthesis of tetrahydrobenzo[b]pyrans and hexahydroquinolines. Monatshefte für Chemie - Chemical Monthly, 138(9), 899-903. [Link]

• Magyar, Á., & Hell, Z. (2019). The reaction of dimedone, 4-chlorobenzaldehyde and ammonium acetate in the presence of La3+/4A. Reaction Kinetics, Mechanisms and Catalysis, 128(2), 847-856. [Link]

• PubChem. (n.d.). Dimedone. National Center for Biotechnology Information. [Link]

• Vatolina, N. A., et al. (2012). Adduct of dimedone and 1,2-dibenzoylethene in reactions with nitrogen binucleophiles. Russian Journal of Organic Chemistry, 48(5), 738-742. [Link]

• Vatolina, N. A., et al. (2011). Reactions of dimedone-β-benzoylacrylic acid adduct with nitrogen-containing binucleophiles. Russian Journal of Organic Chemistry, 47(3), 394-399. [Link]

• Ghashang, M., & Hayati, P. (2017). A concise study on dimedone: A versatile molecule in multi-component reactions, an outlook to the green reaction media. Journal of the Iranian Chemical Society, 14(12), 2535-2570. [Link]

• Wilcox, C. F. (2004). Experimental Organic Chemistry.

• The Royal Society of Chemistry. (n.d.). 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 201 MHz, H2O, predicted) (NP0275805). [Link]

• Girija, C. R., et al. (2011). Simple and practical procedure for Knoevenagel condensation under solvent-free conditions. Arabian Journal of Chemistry, 4(4), 467-471. [Link]

• Organic Syntheses. (n.d.). 5,5-dimethyl-1,3-cyclohexanedione. [Link]

• Das, B., et al. (2012). Investigation of the reaction of dimedone with aromatic aldehydes in the presence of copper oxide nanoparticles. Journal of Chemical Sciences, 124(6), 1341-1346. [Link]

• StudyCorgi. (2025, February 13). Synthesis of 5,5-Dimethylcyclohexane-1,3-Dione. [Link]

• Halpern, B., & James, L. (1964). Dimedone (5,5-Dimethylcyclohexane-1,3-dione) as a protecting agent for amino groups in peptide synthesis. Australian Journal of Chemistry, 17(11), 1282-1288. [Link]

• Healy, P. C., et al. (2023). Updating Dimedone: The Humble Hero of the Organic Laboratory. Journal of Chemical Education, 100(8), 3021-3027. [Link]

• NextSDS. (n.d.). 2-(1-AMINOETHYLIDENE)-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE. [Link]

• Thesis. (n.d.). SYNTHESIS OF 2-ALKYLIDENE-1,3-CYCLOHEXANEDIONES. [Link]

• ResearchGate. (n.d.). 13C NMR spectra of dimedone. [Link]

• Nikolova, P., et al. (2024). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molecules, 29(20), 4789. [Link]

• Kuppan, C., et al. (2017). Synthesis and crystal structure of 2-(1,3-dithietan-2-ylidene)cyclohexane-1,3-dione. Acta Crystallographica Section E: Crystallographic Communications, 73(Pt 2), 241-244. [Link]

• Dewan, S. K., et al. (2016). Synthesis of 2-(benzylidene)—5,5-dimethylcyclohexane-1,3-diones and 2-(benzylidene)-malononitriles by condensation of dimedone and malanonitrile with arylaldehydes in the presence of lithium chloride, sodium acetate, magnesium sulfate, barium chloride, zinc. Archives of Applied Science Research, 8(3), 29-33. [Link]

• NIST. (n.d.). 1,3-Cyclohexanedione, 5,5-dimethyl-. NIST Chemistry WebBook. [Link]

• Khurana, J. M., & Kumar, S. (2012). DABCO Promoted Multi-Component one-pot Synthesis of Xanthene Derivatives. Research Journal of Chemical Sciences, 2(8), 21-25. [Link]

• NIST. (n.d.). 1,3-Cyclohexanedione, 5,5-dimethyl-. NIST Chemistry WebBook. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. studycorgi.com [studycorgi.com]

Technical Support Center: Crystallization Workflows for 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

Welcome to the Application Scientist Support Center. This guide is engineered for researchers, scientists, and drug development professionals working with 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione —a critical β-enaminone intermediate, dimedone derivative, and common byproduct of Dde-protecting group cleavage in solid-phase peptide synthesis (SPPS).

Below, you will find mechanistic insights, troubleshooting workflows, and self-validating protocols designed to ensure high-purity crystallization.

PART 1: Frequently Asked Questions (Mechanistic Insights)

Q1: Why does the choice of solvent drastically alter the crystal habit and yield of this compound? A1: The causality lies in the molecule's "push-pull" enaminone system. This compound features a highly stable intramolecular hydrogen bond between the amine hydrogen (N-H) and the carbonyl oxygen (C=O), forming a rigid, pseudo-six-membered ring .

• Non-Polar Solvents (e.g., Hexane, Toluene): Preserve this intramolecular hydrogen bond. The molecules pack as discrete, monomeric units, typically yielding high-purity, needle-like crystals.

• Polar Protic Solvents (e.g., Methanol, Ethanol): Act as competitive hydrogen bond donors/acceptors. They disrupt the intramolecular N-H···O=C interaction, forcing the molecule to form intermolecular hydrogen-bonded networks with the solvent. This alters crystal packing and significantly increases the risk of solvate formation or unpredictable polymorphism [[1]]([Link]).

Q2: I observe a slight color shift in my solution prior to crystallization. Is the compound degrading? A2: Not necessarily. β-enaminones exhibit pronounced solvatochromism and tautomeric equilibria (keto-enol vs. enaminone forms) . While the enaminone tautomer is overwhelmingly favored in the solid state due to the stable heterodienic O=C–C=C–NH moiety , polar solvents can stabilize different charge-separated resonance structures in solution, slightly altering the UV-Vis absorption spectrum before nucleation occurs.

PART 2: Troubleshooting Guide

Issue 1: Oiling Out (Liquid-Liquid Phase Separation)

• Symptom: Instead of forming distinct crystals, the compound separates as a dense, viscous oil at the bottom of the flask upon cooling.

• Root Cause: The supersaturation level is too high in a solvent where the solute has a steep solubility-temperature curve (common in pure alcohols). The system crosses the spinodal curve before reaching the metastable zone for controlled nucleation.

• Resolution: Transition to an Antisolvent Crystallization strategy (see Protocol A). By dissolving the compound in a miscible "good" solvent and slowly titrating in a non-polar antisolvent, you bypass the oiling-out boundary and force thermodynamic nucleation.

Issue 2: Inconsistent Polymorphs (Variable Melting Points)

• Symptom: Batch-to-batch variations in melting point, powder X-ray diffraction (PXRD) patterns, or crystal habit (e.g., plates vs. needles).

• Root Cause: Uncontrolled cooling rates in hydrogen-bonding solvents can trap the molecule in metastable polymorphic states .

• Resolution: Implement a strict Seeding Protocol (see Protocol B) in a non-polar solvent to dictate the thermodynamic polymorph. Maintain a linear cooling ramp of exactly 0.1 °C/min.

PART 3: Data Presentation - Solvent Effects Summary

The table below summarizes the quantitative and qualitative effects of various solvent systems on the crystallization of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione.

Solvent System	Dielectric Constant (ε)	H-Bonding Capability	Intramolecular H-Bond Status	Expected Crystal Habit	Oiling Out Risk
n-Hexane	1.89	None	Fully Intact	Needles	Low
Toluene	2.38	None	Fully Intact	Needles / Prisms	Low
EtOAc / Hexane (1:3)	~3.0 (Mixed)	Moderate Acceptor	Intact	Blocks / Prisms	Low
Ethanol	24.5	Strong Donor/Acceptor	Disrupted	Plates / Amorphous	High
Methanol	32.7	Strong Donor/Acceptor	Disrupted	Solvates / Oils	Very High

PART 4: Experimental Protocols

Protocol A: Antisolvent Crystallization (Binary System - EtOAc/Hexane)

This is the gold-standard, self-validating method for recovering the enaminone from complex reaction mixtures.

• Dissolution: Dissolve crude 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione in a minimal volume of Ethyl Acetate at 50 °C.

• Clarification (Self-Validation Step): Pass the hot solution through a 0.22 µm PTFE syringe filter to remove heterogeneous nucleants (e.g., dust, resin debris from SPPS). This ensures nucleation is driven purely by thermodynamics, not impurities.

• Antisolvent Titration: Under gentle agitation (200 rpm), titrate in n-Hexane dropwise until the solution reaches the cloud point (slight, persistent turbidity).

• Annealing: Hold the temperature at 50 °C for 30 minutes to anneal the solution and prevent crash-precipitation.

• Cooling: Cool the system to 5 °C at a linear rate of 0.1 °C/min.

• Harvesting: Filter under vacuum, wash the filter cake with cold n-Hexane (0 °C), and dry under vacuum at 40 °C for 12 hours.

Protocol B: Seeded Slow-Cooling Crystallization (Toluene)

Best for achieving highly uniform, thermodynamically stable polymorphs for X-ray crystallography.

• Dissolution: Suspend the compound in Toluene (approx. 10 mL/g) and heat to 80 °C until complete dissolution.

• Cooling Ramp 1: Cool the solution to 60 °C at a rate of 0.5 °C/min.

• Seeding: Introduce 0.1% w/w of pure seed crystals at 60 °C (well within the metastable zone).

• Cooling Ramp 2: Cool to 10 °C at a highly controlled rate of 0.1 °C/min. This slow ramp allows the intramolecularly hydrogen-bonded monomers to pack uniformly into the crystal lattice without solvent inclusion.

• Isolation: Filter and wash with cold heptane.

PART 5: Mandatory Visualization

Decision tree for enaminone crystallization troubleshooting and solvent selection.

References

• Application of Dimedone Enamines as Protecting Groups for Amines and Peptides Source: Organic Letters URL:[Link]

• Structural tuning of β-enamino diketones: exploration of solution and crystalline state photochromism Source: Frontiers in Chemistry (via PMC) URL:[Link]

• Synthesis, Characterization, and Biological Activity of Mixed Ligand Complexes from 8-Hydroxyquinoline and New Ligand for β-Enaminone Source: Chemical Methodologies URL:[Link]

• Halogen substituted tetraphenylethylene AIEgens: facile single-crystal-to-single-crystal transformation, polymorphism and mechanofluorochromism Source: Materials Advances URL:[Link]

• Tautomerism in Hydroxynaphthaldehyde Anils and Azo Analogues: a Combined Experimental and Computational Study Source: The Journal of Physical Chemistry A URL:[Link]

Sources

• 1. Structural tuning of β-enamino diketones: exploration of solution and crystalline state photochromism - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Proactive Storage of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione to Prevent Hydrolysis

Welcome to the technical support resource for ensuring the stability and integrity of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione during storage. This guide is designed for researchers, scientists, and drug development professionals who utilize this enaminone in their work. Here, we delve into the mechanisms of its degradation, provide robust protocols for its preservation, and offer a comprehensive troubleshooting guide to address common challenges.

Understanding the Challenge: The Inherent Instability of Enaminones

Enaminones, such as 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione, are versatile intermediates in organic synthesis. However, their utility is intrinsically linked to their stability. The primary degradation pathway for this class of compounds is hydrolysis.[1] This process cleaves the enaminone back to its constituent amine and β-dicarbonyl compound, in this case, 5,5-dimethylcyclohexane-1,3-dione (dimedone) and acetaldehyde-ammonia adducts or related species.

The hydrolysis of enaminones is typically catalyzed by acid.[1][2] The rate of this degradation is highly sensitive to the structure of the 1,3-dicarbonyl component.[2] Fortunately, enaminones derived from cyclic 1,3-dicarbonyl compounds, like the dimedone backbone of our compound of interest, are generally more stable than their acyclic counterparts.[1][2]

The Mechanism of Hydrolysis

The acid-catalyzed hydrolysis of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione proceeds through a well-understood mechanism. The initial and often rate-determining step is the protonation of the vinyl carbon atom of the enaminone.[2] This is followed by the addition of water to the resulting iminium ion, leading to the formation of a carbinolamine intermediate. This intermediate subsequently collapses, releasing the amine and regenerating the β-dicarbonyl compound.

Caption: Acid-catalyzed hydrolysis of the enaminone.

Recommended Storage Protocols

To mitigate the risk of hydrolysis and ensure the long-term stability of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione, adherence to proper storage protocols is critical. The following guidelines are based on established principles for handling sensitive chemical compounds.

General Storage Recommendations

For optimal stability, 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione should be stored in a cool, dark, and dry place.[1] It is best stored as a solid, as enaminones are typically more stable in this state compared to in solution.[1]

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C (Refrigerated)	Reduces the rate of potential degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes contact with atmospheric moisture.
Light	Amber or opaque container	Protects against potential light-induced degradation.
Container	Tightly sealed glass vial	Prevents moisture ingress and is non-reactive.
Form	Solid	Enhances stability compared to solutions.[1]

Storage of Solutions

If storing the compound in solution is unavoidable, several precautions should be taken:

• Solvent Choice: Utilize aprotic solvents to minimize the risk of hydrolysis. Protic solvents, especially water, can facilitate the degradation process.[1]

• Fresh Preparation: Whenever feasible, prepare solutions fresh for immediate use.[1]

• Short-Term Storage: For short-term storage of solutions, maintain them at low temperatures (e.g., -20 °C) in tightly sealed containers.

Troubleshooting Guide

This section addresses common issues encountered during the storage and handling of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione.

Issue 1: Observed Degradation of the Solid Compound Over Time

Question: I have stored my solid 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione in the lab, but I suspect it has degraded. What could be the cause and how can I prevent this?

Answer:

Possible Causes:

• Exposure to Atmospheric Moisture: Even in a seemingly dry lab environment, ambient humidity can be sufficient to initiate hydrolysis over time.

• Improper Sealing: If the container is not tightly sealed, moisture can readily enter and cause degradation.

• Inappropriate Storage Temperature: Storing at room temperature, especially with fluctuations, can accelerate degradation compared to refrigerated conditions.

Troubleshooting Actions:

• Verify Degradation: Confirm the presence of the hydrolysis product, 5,5-dimethylcyclohexane-1,3-dione (dimedone), using an appropriate analytical technique such as NMR, LC-MS, or HPLC.[3]

• Improve Storage Conditions:

  • Transfer the compound to a clean, dry amber glass vial.

  • Store the vial inside a desiccator containing a suitable drying agent (e.g., silica gel, Drierite).

  • Place the desiccator in a refrigerator (2-8 °C).

• Inert Atmosphere: For maximum protection, after placing the compound in the vial, flush the headspace with an inert gas like argon or nitrogen before sealing.

Caption: Troubleshooting workflow for solid compound degradation.

Issue 2: Rapid Degradation of the Compound in Solution

Question: My solution of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione in [Solvent] is showing signs of degradation within a short period. How can I address this?

Answer:

Possible Causes:

• Protic Solvent: If you are using a protic solvent (e.g., methanol, ethanol, water), it is likely facilitating hydrolysis.[1]

• Acidic Impurities in the Solvent: Traces of acid in the solvent can catalyze the degradation process.

• Presence of Water: Even in aprotic solvents, residual water can be a significant issue.

Troubleshooting Actions:

• Solvent Selection: Switch to a high-purity, anhydrous aprotic solvent such as acetonitrile, dichloromethane, or tetrahydrofuran.

• Solvent Purity: Ensure the solvent is free from acidic impurities. If necessary, purify the solvent using standard laboratory procedures.

• Fresh Preparation: As a best practice, prepare solutions of the enaminone immediately before use to minimize the time it spends in a potentially destabilizing environment.[1]

• pH Control: If the experimental conditions allow, buffering the solution to a neutral or slightly basic pH can significantly slow down acid-catalyzed hydrolysis. Studies have shown that some enaminones are significantly more stable at physiological pH (around 7.4) compared to acidic conditions.[3]

Frequently Asked Questions (FAQs)

Q1: What are the visible signs of hydrolysis of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione? A1: Visually, you may not see a significant change in the appearance of the solid. The most reliable way to detect hydrolysis is through analytical methods like Thin Layer Chromatography (TLC), which would show the appearance of a new spot corresponding to dimedone, or through spectroscopic techniques like NMR, where new peaks corresponding to the degradation product would appear.

Q2: Can I store the compound in a plastic container? A2: It is generally recommended to use glass containers for long-term storage of chemicals. Plastic containers can be permeable to moisture and may contain plasticizers or other additives that could potentially interact with the compound.

Q3: How does the structure of this enaminone contribute to its stability? A3: The cyclic nature of the dimedone backbone in 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione contributes positively to its stability compared to enaminones derived from acyclic β-dicarbonyl compounds.[1][2] This is likely due to the conformational rigidity imposed by the ring system.

Q4: Are there any incompatible chemicals I should avoid storing this compound with? A4: Yes, you should avoid storing it with strong acids, as they can catalyze its hydrolysis. It is also good practice to store it away from strong oxidizing agents. Always refer to the material safety data sheet (MSDS) for comprehensive incompatibility information.[4]

Q5: I need to use an aqueous solution for my experiment. How can I minimize hydrolysis? A5: If an aqueous solution is absolutely necessary, prepare it immediately before use and keep it cold. Buffering the solution to a neutral or slightly alkaline pH can help to slow the rate of hydrolysis.[3]

Experimental Protocol: Testing for Hydrolysis via Thin Layer Chromatography (TLC)

This protocol provides a quick and effective method to assess the purity of your 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione sample and check for the presence of the dimedone hydrolysis product.

Materials:

• TLC plates (silica gel 60 F254)

• TLC developing chamber

• Mobile phase (e.g., 30% Ethyl Acetate in Hexane - this may need to be optimized)

• Sample of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

• Reference standard of 5,5-dimethylcyclohexane-1,3-dione (dimedone)

• Spotting capillaries

• UV lamp (254 nm)

Procedure:

• Sample Preparation: Dissolve a small amount of your stored enaminone in a suitable solvent (e.g., dichloromethane or ethyl acetate). Prepare a separate solution of the dimedone reference standard.

• Spotting: Using a capillary, spot the enaminone solution and the dimedone standard side-by-side on the baseline of the TLC plate.

• Development: Place the TLC plate in the developing chamber containing the mobile phase. Ensure the solvent level is below the baseline. Allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate from the chamber and mark the solvent front. Allow the plate to dry. Visualize the spots under a UV lamp.

• Analysis: The enaminone and dimedone will have different Rf values. The presence of a spot in your sample lane that corresponds to the Rf of the dimedone standard indicates that hydrolysis has occurred.

References

• Mechanism of hydrolysis and structure-stability relationship of enaminones as potential prodrugs of model primary amines. PubMed. Available from: [Link]

• STABILITY STUDY OF AN ANTICONVULSANT ENAMINONE (E139) USING HPLC. Taylor & Francis Online. Available from: [Link]

• Enamines. Master Organic Chemistry. Available from: [Link]

• An Easy Synthesis of Enaminones in Water as Solvent. Organic Chemistry Portal. Available from: [Link]

• Selective Reduction of Dimedone. MDPI. Available from: [Link]

• The Preparation and Determination of Rates of Hydrolysis of Certain Enaminones. Google Books.

• Changes in α-Dicarbonyl Compound Contents during Storage of Various Fruits and Juices. PMC. Available from: [Link]

• Influence of Drying and Storage Conditions on the Volatile Organic Compounds Profile of Spirulina Platensis. MDPI. Available from: [Link]

• Formation of α-Dicarbonyl Compounds in Beer during Storage of Pilsner. ACS Publications. Available from: [Link]

• DI-tert-BUTYL DICARBONATE. Organic Syntheses Procedure. Available from: [Link]

• Investigation of the reaction of dimedone with aromatic aldehydes in the presence of copper oxide nanoparticles. ResearchGate. Available from: [Link]

• Guidance on Safe Storage of Chemicals in Laboratories. University of St Andrews. Available from: [Link]

• Development of a Green Method for the Synthesis of Xanthene-1,8-dione Derivatives from Dimedone and Aldehydes. MDPI. Available from: [Link]

• One-Pot Green Synthesis and Biological Evaluation of Dimedone-Coupled 2,3-Dihydrofuran Derivatives to Divulge Their Inhibition Potential against Staphylococcal Thioredoxin Reductase Enzyme. PMC. Available from: [Link]

• Investigation of the reaction of dimedone with aromatic aldehydes in the presence of copper oxide nanoparticles. Semantic Scholar. Available from: [Link]

• 5,5-dimethyl-1,3-cyclohexanedione. Organic Syntheses Procedure. Available from: [Link]

• General method for the synthesis of enaminones via photocatalysis. Beilstein Journals. Available from: [Link]

• Synthesis of 5,5-Dimethylcyclohexane-1,3-Dione | Free Essay Example. StudyCorgi. Available from: [Link]

• Synthesis of tetraketones from 5,5-dimethylcyclohexane-1,3-dione and arylaldehydes in water in presence of sodium bicarbonate,. Scholars Research Library. Available from: [Link]

• 1-Hydroxyethylidene)-5,5-dimethyl-1,3-cyclohexanedione | C10H14O3. PubChem. Available from: [Link]

• Dimedone. Wikipedia. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mechanism of hydrolysis and structure-stability relationship of enaminones as potential prodrugs of model primary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. nottingham.ac.uk [nottingham.ac.uk]

Technical Support Center: Purification of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

Welcome to the Technical Support and Troubleshooting Hub. As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of highly conjugated systems. The compound 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione is a highly functionalized enaminone derived from 2-acetyldimedone. It serves as a critical push-pull alkene intermediate in the synthesis of complex heterocycles, such as quinolines and pyrazoles[1].

Because of its strong intramolecular hydrogen bonding and the polarized nature of the carbon-nitrogen double bond, isolating this compound from its crude reaction mixture requires specific chemoselective strategies to prevent degradation during purification[2]. This guide provides field-proven insights, self-validating protocols, and troubleshooting steps to ensure high-yield recovery.

Purification Logic & Workflow

Before selecting a purification method, it is crucial to assess the impurity profile of your crude mixture. The flowchart below outlines the decision-making process based on the chemical properties of the enaminone and its precursors.

Workflow for the purification of crude 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione.

Troubleshooting Guides & FAQs

Q1: Why does my product degrade into 2-acetyldimedone during column chromatography? Causality: Enaminones feature a polarized push-pull system. While stable in neutral or basic conditions, they are highly susceptible to hydrolysis on acidic surfaces. Standard silica gel contains acidic silanol groups (pKa ~4.5–5.5). When the enaminone adsorbs onto these sites in the presence of ambient moisture, the imine/enamine bond hydrolyzes, reverting the molecule to 1 and ammonia[1]. Solution: Neutralize the stationary phase. Pre-treat your silica gel with 1–2% triethylamine (TEA) in your non-polar loading solvent to cap the acidic silanol sites.

Q2: My crude mixture contains a significant amount of unreacted 2-acetyldimedone. How can I separate them without chromatography? Causality: 2-Acetyldimedone is a tri-carbonyl methane derivative with a highly acidic central methine proton. The enaminone replaces one carbonyl oxygen with an electron-donating amino group, significantly reducing the acidity of the system[3]. Solution: Exploit this pKa differential. Dissolve the crude mixture in an organic solvent and perform a mild alkaline wash (5% Na₂CO₃). The unreacted diketone will deprotonate and partition into the aqueous phase as a water-soluble enolate, leaving the pure enaminone in the organic phase.

Q3: I am trying to recrystallize the enaminone from ethanol, but it "oils out" as a viscous syrup. What is happening? Causality: "Oiling out" (liquid-liquid phase separation) occurs when the solute precipitates above its melting point in the solvent mixture, or when lipophilic impurities depress the melting point. Ethanol extensively hydrogen-bonds with the enaminone, creating a supersaturated, metastable liquid phase rather than a crystalline solid. Solution: Shift to a solvent system that relies on strict thermodynamic solubility rather than hydrogen-bonding. A binary system of Ethyl Acetate (good solvent) and Hexane (anti-solvent) is highly recommended.

Q4: How do I track the enaminone on TLC if it streaks heavily? Causality: Streaking on standard silica TLC plates is caused by continuous, reversible hydrogen bonding and partial hydrolysis with the stationary phase during elution. Solution: Add 1–2% v/v of triethylamine or aqueous ammonia to your TLC developing solvent (e.g., Hexane:EtOAc 7:3 + 1% TEA). This saturates the active silanol sites, resulting in sharp, well-defined spots.

Validated Experimental Protocols

Protocol A: Chemoselective Alkaline Extraction & Recrystallization

Best for: Scalable purification when the primary impurity is unreacted 2-acetyldimedone.

• Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) (approx. 10 mL per gram of crude).

• Alkaline Wash: Transfer to a separatory funnel. Wash the organic layer twice with an equal volume of 5% aqueous Na₂CO₃.

  • Self-Validation Step: Acidify a small aliquot of the discarded aqueous layer with 1M HCl. The immediate formation of a white precipitate confirms the successful extraction of unreacted 2-acetyldimedone.

• Drying: Wash the organic layer once with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a solid residue.

• Recrystallization: Dissolve the residue in a minimum volume of hot EtOAc (approx. 60 °C).

• Precipitation: Remove from heat and add Hexane dropwise until slight, persistent turbidity is observed.

• Isolation: Allow the flask to cool slowly to room temperature to promote crystal nucleation, then transfer to an ice bath for 1 hour. Filter the resulting crystals and wash with ice-cold hexane.

Protocol B: Amine-Deactivated Flash Column Chromatography

Best for: Complex mixtures with multiple neutral or basic side-products.

• Stationary Phase Preparation: Prepare a slurry of silica gel in Hexane containing 1% Triethylamine (TEA). This neutralizes the acidic silanol groups that cause enaminone hydrolysis.

• Column Packing: Pack the column and flush with at least 2 column volumes of the TEA-Hexane mixture.

• Loading: Dissolve the crude enaminone in a minimum amount of Dichloromethane (DCM) and load it carefully onto the silica bed.

• Elution: Elute using a gradient of Hexane to Hexane/EtOAc (typically starting at 90:10 and moving to 70:30 v/v). Monitor via TLC (UV active at 254 nm).

  • Self-Validation Step: Run a 2D TLC of your fractions (run the plate, rotate 90 degrees, and run again). If the spot appears off the diagonal, the compound is degrading on the silica, indicating insufficient TEA deactivation.

• Recovery: Pool the fractions containing the target enaminone and concentrate under reduced pressure.

Quantitative Data Presentation

The following table summarizes the expected outcomes and operational parameters for the discussed purification techniques.

Purification Method	Typical Yield Recovery	Final Purity (LC-MS)	Scalability	Time Required	Key Advantage / Disadvantage
Alkaline Wash + Recrystallization	75–85%	>98%	High (Multi-gram to kg)	4–6 hours	Advantage: Avoids silica-induced hydrolysis entirely.
TEA-Deactivated Chromatography	85–95%	>99%	Moderate (<10 grams)	6–8 hours	Advantage: Excellent for resolving complex impurity profiles.
Standard Silica Chromatography	40–50%	85–90%	Low	6–8 hours	Disadvantage: High risk of hydrolysis back to diketone. Not recommended.

References

• An In-depth Technical Guide to the Electrophilic Reactivity of 2-Acetylated Beta-Diketones. Benchchem. 1

• Application Notes and Protocols for Quinoline Synthesis Using 2-Acetyl-5,5-dimethylcyclohexane-1,3-dione. Benchchem. 2

• Application of Dimedone Enamines as Protecting Groups for Amines and Peptides. ACS Publications. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

troubleshooting side reactions in 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione preparation

Welcome to the Technical Support Center for the synthesis and troubleshooting of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione .

As a Senior Application Scientist, I have designed this guide to move beyond standard procedural lists. Here, we dissect the causality behind chemical behaviors, equipping researchers and drug development professionals with the mechanistic insights required to troubleshoot complex side reactions.

This compound—the primary enamine of 2-acetyldimedone (Dde-OH)—is a highly conjugated, sterically demanding β-diketoenamine. Its preparation requires strict control over thermodynamic and kinetic parameters to prevent regiochemical and hydrolytic side reactions[1].

Mechanistic Pathway & Workflow Visualization

Understanding the synthetic trajectory is critical for diagnosing where a reaction has failed. The synthesis proceeds in two distinct phases: the C-acylation of dimedone to form Dde-OH, followed by the condensation of Dde-OH with an ammonia source to form the target enamine[2].

Caption: Mechanistic workflow for 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione synthesis.

Quantitative Data: Reaction Conditions vs. Side Product Distribution

To establish a self-validating system, you must benchmark your crude NMR and HPLC data against expected thermodynamic outcomes. The table below summarizes how specific catalytic and environmental conditions dictate product distribution.

Reaction Step	Reagents & Conditions	Target Product Yield (%)	Major Side Product	Side Product Yield (%)
Acylation	AcCl, DIPEA only (DCM, RT)	45%	O-Acetyl dimedone	50%
Acylation	AcCl, DIPEA + DMAP (DCM, Reflux)	85–90%	O-Acetyl dimedone	< 5%
Amination	NH₃ (gas) in EtOH, RT	60%	Ring-aminated enamine	25%
Amination	NH₄OAc in EtOH, Reflux	92%	Hydrolyzed Dde-OH	< 2%

Step-by-Step Experimental Protocols

The following methodologies are optimized to suppress the side reactions detailed in the FAQ section.

Protocol A: Synthesis of 2-Acetyl-5,5-dimethylcyclohexane-1,3-dione (Dde-OH)

Causality Focus: Utilizing DMAP to force thermodynamic C-acylation over kinetic O-acylation.

• Preparation: Dissolve 5,5-dimethylcyclohexane-1,3-dione (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere[3].

• Base Addition: Add N,N-diisopropylethylamine (DIPEA, 1.2 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq). Note: DMAP is non-negotiable; it acts as an acyl transfer catalyst.

• Acylation: Cool the reaction to 0 °C. Add acetyl chloride (1.1 eq) dropwise over 30 minutes to manage the exothermic formation of the N-acylpyridinium intermediate[2].

• Thermodynamic Shift: Remove the ice bath and reflux the mixture for 4–6 hours. This thermal energy allows any kinetically formed O-acetyl dimedone to rearrange into the thermodynamically stable C-acetyl product.

• Workup: Quench with 1M HCl, extract with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via recrystallization or flash chromatography.

Protocol B: Synthesis of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

Causality Focus: Using ammonium acetate as a dual-purpose nucleophile and acid catalyst.

• Preparation: Suspend 2-acetyldimedone (1.0 eq) in absolute ethanol[4].

• Amination: Add ammonium acetate (NH₄OAc, 5.0 eq). Note: A large excess is required to drive the equilibrium forward, as the exocyclic carbonyl is heavily stabilized by intramolecular hydrogen bonding.

• Condensation: Reflux the mixture for 12–18 hours. The mild acidity of the acetate ion protonates the carbonyl, increasing its electrophilicity, while the elevated temperature ensures regioselective attack at the exocyclic acetyl group[1].

• Isolation: Concentrate the solvent under reduced pressure. Dissolve the residue in ethyl acetate, wash with saturated NaHCO₃ to remove acetic acid byproducts, dry over Na₂SO₄, and evaporate to yield the pure enamine.

Troubleshooting Guides & FAQs

Q1: During the acylation step, my LC-MS shows a mass match for the product, but NMR reveals a major impurity with a different chemical shift profile. What is happening? A: You are observing O-acylation (forming an enol ester) rather than the desired C-acylation (forming the β-diketone). Because oxygen is more electronegative and sterically accessible than the C2 carbon of dimedone, O-acylation is kinetically favored. Resolution: Ensure you are using a catalytic amount of DMAP and refluxing the reaction[2]. DMAP forms a highly reactive N-acylpyridinium salt that selectively attacks the C2 carbon. Heating the reaction provides the activation energy necessary to drive the equilibrium toward the thermodynamically stable C-acylated Dde-OH[3].

Q2: My amination reaction with ammonia gas at room temperature is stalling at ~50% conversion. How can I drive it to completion? A: The exocyclic carbonyl of 2-acetyldimedone is highly conjugated with the ring carbonyls and exists as a highly stable, hydrogen-bonded enol. Ammonia gas at room temperature lacks the activation energy to break this stable system. Resolution: Switch your reagent to ammonium acetate and heat the reaction to reflux in ethanol[1]. Ammonium acetate acts as a buffer; the acetate ion provides mild acidic catalysis to protonate the exocyclic carbonyl, making it more electrophilic, while the heat drives off water (shifting the equilibrium of the condensation reaction forward).

Q3: NMR analysis of my aminated product shows multiple methylene singlets instead of the expected symmetric structure. Did the amine attack the wrong position? A: Yes. This is a classic regioselectivity issue . The amine has attacked one of the ring carbonyls (C1 or C3) instead of the exocyclic acetyl group (C2a), breaking the symmetry of the molecule. Resolution: Ring-amination is a kinetic side reaction. Literature confirms that amines react exclusively at the exocyclic side-chain carbonyl to form the thermodynamically stable β,β'-diketoenamine only if sufficient thermal energy is provided[1]. Ensure your reaction is refluxed for a minimum of 12 hours. Do not attempt this condensation at room temperature.

Q4: After purifying my target enamine, I stored it in the fridge. A week later, LC-MS shows it has reverted back to 2-acetyldimedone. Is the enamine unstable? A: You are experiencing hydrolysis . While the Dde-enamine is exceptionally stable to standard basic conditions (which is why Dde is used as an orthogonal protecting group in peptide synthesis[5],[4]), it is susceptible to hydrolysis in the presence of ambient moisture and trace acids. Resolution: Ensure your workup does not leave residual acidic aqueous phases. Dry the organic layer exhaustively with Na₂SO₄. Store the final 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione in a desiccator under an inert atmosphere (argon or nitrogen) at -20 °C.

References

• Application of Dimedone Enamines as Protecting Groups for Amines and Peptides. Organic Letters, American Chemical Society. Available at:[Link]

• Chemistry of chelocardin. V. Condensation with amino reagents. Canadian Journal of Chemistry. Available at:[Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

improving solubility of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione in organic solvents

Topic: Enhancing the Solubility of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione in Organic Solvents

Welcome to the Technical Support Center. As researchers and drug development professionals, encountering solubility bottlenecks with highly conjugated intermediates is a common hurdle. 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione is a classic example of a "push-pull" enaminone derived from dimedone. While its unique electronic structure makes it an invaluable building block for heterocyclic synthesis and pharmaceutical development, it also imparts significant physicochemical challenges—namely, stubborn insolubility in standard non-polar organic solvents.

This guide synthesizes field-proven methodologies and thermodynamic principles to help you overcome these solubility barriers without compromising the structural integrity of your compound.

Part 1: FAQs & Troubleshooting Guide

Q1: Why does 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione resist dissolution in common non-polar and moderately polar solvents like Hexane, Ether, or DCM? A1: The resistance to dissolution is fundamentally a thermodynamic issue rooted in the molecule's "push-pull" electronic nature[1]. The electron-donating amino group (push) delocalizes its lone pair through the conjugated alkene into the electron-withdrawing carbonyl groups (pull) of the dimedone ring. This extreme polarization significantly increases the partial positive charge on the amino protons and the partial negative charge on the carbonyl oxygens. Consequently, the molecule forms exceptionally strong intramolecular hydrogen bonds (creating a stable pseudo-six-membered ring) and robust intermolecular hydrogen bonds[2]. These intermolecular forces create a rigid, highly stable crystal lattice. Non-polar solvents lack the dielectric constant and hydrogen-bond accepting capacity required to outcompete this lattice energy, leaving the compound undissolved.

Q2: Which organic solvents are optimal for achieving complete dissolution for stock solutions? A2: To dissolve this enaminone, the solvent must act as a competitive hydrogen bond acceptor or donor to disrupt the intermolecular network[3].

• Optimal Solvents: Polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are highly recommended. Their strong hydrogen-bond accepting capacity effectively breaks the enaminone-enaminone interactions, solvating the monomeric units.

• Alternative Solvents: Polar protic solvents like Methanol (MeOH) or Ethanol (EtOH) are also effective, as they can both donate and accept hydrogen bonds, though they may participate in unwanted side reactions depending on your downstream chemistry.

Q3: My downstream cross-coupling reaction requires a halogenated solvent (e.g., Dichloromethane). How can I improve solubility without switching the primary solvent? A3: If you are restricted to moderately polar solvents like DCM or Chloroform, you must employ a co-solvent strategy . Adding 5–10% (v/v) of a strong hydrogen bond acceptor (like DMSO) or a polar protic solvent (like Methanol) to your primary halogenated solvent will disrupt the crystal lattice just enough to achieve solubility[4]. Additionally, applying kinetic energy via sonication and gentle heating (35–40 °C) will lower the activation energy required for the co-solvent to penetrate the lattice.

Q4: Will heating the solution to force dissolution degrade the enaminone? A4: Push-pull enaminones are generally thermally stable due to their extensive conjugation. However, prolonged heating above 60 °C in the presence of trace moisture can lead to hydrolysis, reverting the compound back to dimedone and the corresponding amine/ammonia. Always use anhydrous solvents if heating is required, and prefer sonication over boiling to supply kinetic energy safely.

Part 2: Mechanistic Visualization

Thermodynamic pathway of enaminone dissolution via hydrogen bond disruption.

Part 3: Data Presentation & Solvent Selection

The following table summarizes the physicochemical properties of common solvents and their empirical efficacy in dissolving dimedone-derived push-pull enaminones.

Solvent	Dielectric Constant (ε)	H-Bond Acceptor Capacity	Empirical Solubility	Recommended Use Case
Hexane / Heptane	~1.9	None	Insoluble	Anti-solvent for recrystallization
Dichloromethane (DCM)	8.9	Very Low	Poor to Moderate	Primary solvent (requires co-solvent)
Methanol (MeOH)	32.7	High (Protic)	High	Stock solutions, recrystallization
N,N-Dimethylformamide (DMF)	36.7	High (Aprotic)	Very High	High-concentration stock solutions
Dimethyl Sulfoxide (DMSO)	46.7	Very High (Aprotic)	Very High	High-concentration stock solutions

Part 4: Experimental Protocols

Protocol A: Preparation of a Standardized Stock Solution (e.g., 0.5 M) in Polar Aprotic Solvent

Objective: Achieve complete dissolution for quantitative downstream applications.

• Weighing: Accurately weigh the required mass of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione into a dry, amber glass vial (the compound can be sensitive to prolonged light exposure in solution).

• Solvent Addition: Add anhydrous DMSO or DMF to reach 80% of the final target volume.

• Agitation: Stir magnetically at 400 rpm at room temperature (20–25 °C) for 10 minutes. The high hydrogen-bond accepting capacity of DMSO will rapidly disrupt the intermolecular enaminone network[3].

• Volume Adjustment: Once the solution is completely clear and free of particulates, top up to the final volume with the respective solvent.

• Storage: Flush the headspace with inert gas (Nitrogen or Argon), seal tightly, and store at 4 °C. Allow the solution to equilibrate to room temperature before use to prevent precipitation.

Protocol B: Co-Solvent Dissolution in Moderately Polar Solvents

Objective: Dissolve the enaminone in a halogenated solvent for moisture-sensitive reactions.

• Suspension: Suspend the enaminone in anhydrous Dichloromethane (DCM). Note that the mixture will appear cloudy due to poor solubility.

• Co-Solvent Introduction: Add 5% (v/v) of anhydrous DMSO or Methanol dropwise while stirring. This acts as a targeted lattice disruptor[4].

• Sonication: Place the sealed vial in an ultrasonic bath maintained at 35 °C. Sonicate for 15 minutes. The ultrasonic cavitation provides the kinetic energy necessary to overcome the crystal lattice energy, while the co-solvent stabilizes the solvated monomer.

• Verification: Inspect the solution against a light source. If particulates remain, add an additional 2% (v/v) of the co-solvent and sonicate for another 5 minutes.

• Usage: Use the solution immediately to prevent slow re-crystallization.

Step-by-step workflow for dissolving crystalline enaminones using a co-solvent system.

References

• Title: Hydrogen bonds in “push-pull” enamines Source: New Journal of Chemistry (RSC Publishing) URL: [Link]

• Title: Intra- and intermolecular hydrogen bonding in acetylacetone and benzoylacetone derived enaminone derivatives Source: ResearchGate URL: [Link]

• Title: Revisiting the Role of Acids and Hydrogen Bond Acceptors in Enamine Formation Source: The Royal Society of Chemistry URL: [Link]

• Title: Improving solubility via structural modification Source: ResearchGate URL: [Link]

Sources

• 1. Hydrogen bonds in “push-pull” enamines - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 2-(1-Aminoethylidene)-5,5-Dimethylcyclohexane-1,3-Dione vs. Dimedone

As drug development and materials science increasingly rely on highly specific molecular linkages, understanding the divergent reactivity of structurally related scaffolds is critical. This guide provides an in-depth comparative analysis of dimedone (a classic active methylene compound) and its derivative, 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione (a push-pull enaminone).

By analyzing their electronic profiles, we will explore how a single structural modification—the installation of an aminoethylidene group at the C2 position—completely inverts the molecule's reactivity from a potent nucleophile to a highly tunable electrophile.

Structural & Electronic Profiling: The Causality of Reactivity

The fundamental difference in performance between these two compounds stems from their electronic distribution and tautomeric states.

Dimedone (5,5-Dimethylcyclohexane-1,3-dione): Dimedone exists in a highly favorable enol-keto equilibrium. The C2 methylene protons are highly acidic (pKa ~5.2) due to the stabilization of the resulting enolate by the two adjacent carbonyl groups. This makes the C2 position an exceptional nucleophile , perfectly primed for Knoevenagel condensations and Michael additions. It exhibits profound specificity for aldehydes over ketones due to the steric hindrance of the gem-dimethyl groups and the transition state geometry required for the initial nucleophilic attack [1].

2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione: When the C2 position is occupied by an aminoethylidene group, the active methylene is blocked. The molecule becomes a vinylogous amide (enaminone) . The electron-donating nitrogen lone pair conjugates with the electron-withdrawing carbonyls, creating a "push-pull" system. Consequently, the nucleophilicity of the C2 position is abolished. Instead, the exocyclic ethylidene carbon (C1') becomes highly electrophilic , making the molecule susceptible to addition-elimination reactions (transamination) with other amines. This reversible exchange is the cornerstone of its use in dynamic covalent chemistry and vitrimer networks [2].

Visualizing the Reaction Networks

The following diagram illustrates the divergent signaling and reaction pathways dictated by the electronic nature of each scaffold.

Divergent reactivity pathways of Dimedone and its Enaminone derivative.

Quantitative Reactivity Comparison

To guide synthetic planning, the following table summarizes the quantitative and qualitative performance metrics of both scaffolds.

Parameter	Dimedone	2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione
Electronic Nature	Nucleophilic (Active Methylene)	Electrophilic (Vinylogous Amide Carbon)
Reactive Site	C2 (Methylene Carbon)	Exocyclic C1' (Ethylidene Carbon)
pKa (approx.)	5.2 (Highly acidic C2 proton)	> 15 (Protonation occurs at Oxygen)
Primary Substrates	Aldehydes (Sterically unhindered)	Primary Amines, Hydrazines
Reaction Mechanism	Knoevenagel Condensation / Michael Addition	Addition-Elimination (Transamination)
Thermodynamic Profile	Irreversible under standard conditions	Reversible (Dynamic Covalent / Vitrimers)
Primary Application	Aldehyde Derivatization / Heterocycle Synthesis	Dynamic Amine Exchange / Dde-like Protection

Self-Validating Experimental Workflows

As an application scientist, ensuring that a protocol provides real-time feedback is critical for efficiency. The following methodologies are designed as self-validating systems, utilizing thermodynamic driving forces to provide visual kinetic indicators.

Protocol A: Selective Aldehyde Derivatization using Dimedone

• Causality: Dimedone's enol form reacts rapidly with aldehydes. The choice of aqueous ethanol as a solvent ensures that both starting materials are soluble, but the resulting bis-dimedone adduct (formaldemethone) is highly insoluble. This solubility differential drives the equilibrium forward and provides an immediate visual validation of the reaction.

• Step-by-Step Methodology:

  • Dissolve dimedone (2.0 eq, 280 mg) in 5 mL of a 1:1 mixture of ethanol and water at room temperature.

  • Add the target aldehyde (1.0 eq, 1.0 mmol) dropwise under continuous magnetic stirring.

  • Stir for 15–30 minutes at ambient temperature. Self-Validation Check: A dense white crystalline precipitate will autonomously crash out of the clear solution, indicating successful conversion.

  • Isolate the precipitate via vacuum filtration and wash with 3 mL of ice-cold aqueous ethanol to remove unreacted dimedone.

  • Dry the solid under vacuum and verify the identity via melting point analysis (e.g., the formaldehyde adduct melts sharply at 189 °C).

Protocol B: Dynamic Amine Exchange (Transamination) of the Enaminone

• Causality: The push-pull nature of the enaminone makes the exocyclic carbon susceptible to nucleophilic attack. Acid catalysis protonates the carbonyl oxygen, generating a highly electrophilic iminium intermediate[3]. Transamination requires the expulsion of the original amine (ammonia). By running the reaction in refluxing toluene, volatile ammonia is continuously removed, shifting the equilibrium via Le Chatelier's principle.

• Step-by-Step Methodology:

  • Charge a dry round-bottom flask with 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione (1.0 eq, 181 mg) and the target primary amine (1.2 eq).

  • Add anhydrous toluene to achieve a 0.2 M concentration, followed by a catalytic amount of p-toluenesulfonic acid (0.05 eq).

  • Equip the flask with a reflux condenser and heat to 110 °C.

  • Self-Validation Check: Suspend a damp piece of universal indicator paper at the top outlet of the condenser. The evolution of basic ammonia gas will turn the paper blue. Once the paper returns to neutral, the exchange is kinetically complete.

  • Cool the mixture to room temperature, concentrate under reduced pressure, and purify the new enaminone via flash column chromatography.

Self-validating experimental workflows for Dimedone and Enaminone.

References

• ACS Publications. "Neighboring Group Participation and Internal Catalysis Effects on Exchangeable Covalent Bonds: Application to the Thriving Field of Vitrimer Chemistry." Macromolecules, 2021.[Link]

• RSC Publishing. "Reactions between enaminones and enones. Part 2. C versus N-Alkylation with cyclohex-2-enone." Journal of the Chemical Society, Perkin Transactions 1. [Link]

A Comparative Guide to the FTIR Spectra of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione and Related Enaminones

This technical guide provides an in-depth comparative analysis of the Fourier-Transform Infrared (FTIR) spectra of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione and a selection of related enaminone compounds. Designed for researchers, scientists, and professionals in drug development, this document elucidates the key vibrational characteristics of this important class of molecules, supported by experimental data and established spectroscopic principles. We will explore the influence of substitution on the amine nitrogen and the inherent tautomeric nature of these systems, providing a framework for structural elucidation and quality control.

Introduction to Enaminones and the Power of FTIR Spectroscopy

Enaminones are a versatile class of organic compounds characterized by the N-C=C-C=O functional group, which imparts a unique combination of nucleophilic and electrophilic reactivity.[1] This "push-pull" electronic nature, arising from the electron-donating amine and electron-withdrawing carbonyl group, makes them valuable intermediates in the synthesis of a wide array of heterocyclic compounds with significant biological activities.[2] The specific compound of focus, 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione, is a primary enaminone derived from the common starting material, dimedone (5,5-dimethylcyclohexane-1,3-dione).

FTIR spectroscopy is a rapid, non-destructive, and highly informative analytical technique for the characterization of enaminones.[3] By probing the vibrational modes of the molecule's functional groups, FTIR provides a unique "molecular fingerprint," allowing for structural confirmation, assessment of purity, and insights into intramolecular interactions such as hydrogen bonding and tautomerism.

Tautomerism in Enaminones: A Spectroscopic Perspective

A critical aspect of enaminone chemistry is their existence as a mixture of tautomers, primarily the keto-enamine and enol-imine forms. The equilibrium between these tautomers is influenced by factors such as substitution, solvent polarity, and temperature. This tautomerism has a profound effect on the FTIR spectrum, particularly in the regions associated with N-H, C=O, and C=C stretching vibrations.

The predominant tautomeric form for primary and secondary enaminones is the keto-enamine, stabilized by a strong intramolecular hydrogen bond between the N-H proton and the carbonyl oxygen. This guide will primarily focus on the spectral features of this more stable tautomer.

Caption: Keto-enamine and Enol-imine tautomerism in enaminones.

FTIR Spectral Analysis of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

The FTIR spectrum of the title compound, a primary enaminone, is characterized by several key absorption bands that provide a wealth of structural information. The following is a detailed analysis of the expected vibrational modes.

Key Spectral Features:

• N-H Stretching Region (3500-3100 cm⁻¹): Primary amines typically exhibit two N-H stretching bands in this region, corresponding to asymmetric and symmetric vibrations.[4] In the case of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione, these bands are expected to be broad due to strong intramolecular hydrogen bonding with the carbonyl group.

• C-H Stretching Region (3000-2850 cm⁻¹): This region is characterized by the stretching vibrations of the methyl and methylene C-H bonds within the 5,5-dimethylcyclohexane ring.

• Carbonyl (C=O) and Alkene (C=C) Stretching Region (1700-1550 cm⁻¹): This is the most diagnostic region for enaminones. The strong delocalization of electrons within the N-C=C-C=O system and the intramolecular hydrogen bonding significantly lower the frequency of the carbonyl stretching vibration compared to a typical saturated ketone.

  • A strong, broad band is expected around 1604 cm⁻¹ , which is attributed to the conjugated and hydrogen-bonded carbonyl group (νC=O).[5]

  • A strong absorption band is also observed in the 1558 cm⁻¹ region, which is characteristic of the C=C double bond stretching vibration (νC=C) coupled with the N-H bending vibration.[5]

• Fingerprint Region (<1500 cm⁻¹): This region contains a complex series of bands arising from C-N stretching, C-C stretching, and various bending vibrations of the molecular skeleton. These bands are unique to the specific molecule and serve as a "fingerprint" for identification.

Comparative FTIR Analysis of Related Enaminones

To understand the influence of substitution on the vibrational frequencies of enaminones, a comparison with N-alkyl and N-aryl substituted analogues is presented below. The data is compiled from various literature sources.

Compound Name	N-Substitution	ν(N-H) (cm⁻¹)	ν(C=O) (cm⁻¹)	ν(C=C) (cm⁻¹)	Reference
2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione	Unsubstituted	~3447 (broad)	~1604	~1558	[5]
2-(1-(phenylamino)ethylidene)-5,5-dimethylcyclohexane-1,3-dione (N-aryl)	Phenyl	~3200-3400	~1610	~1560
2-(1-(methylamino)ethylidene)-5,5-dimethylcyclohexane-1,3-dione (N-alkyl)	Methyl	~3200-3400	~1605	~1570
4-(phenylamino)pent-3-en-2-one (acyclic N-aryl)	Phenyl	~3200-3400	~1615	~1575

Analysis of Trends:

• N-H Stretching: The N-H stretching vibrations in N-substituted enaminones are also broad due to intramolecular hydrogen bonding.

• C=O and C=C Stretching: The positions of the carbonyl and C=C stretching bands are sensitive to the nature of the substituent on the nitrogen atom. Electron-donating groups on an N-aryl substituent can further enhance electron delocalization, leading to a slight decrease in the C=O frequency. Conversely, electron-withdrawing groups can lead to an increase in the C=O frequency.[6][7]

Experimental Protocol for FTIR Analysis

This section provides a detailed, step-by-step methodology for acquiring the FTIR spectrum of a solid enaminone sample using the Attenuated Total Reflectance (ATR) technique. ATR-FTIR is a modern, convenient method that requires minimal sample preparation.

Materials and Equipment:

• FTIR Spectrometer equipped with a diamond or zinc selenide ATR accessory.

• Spatula

• Isopropanol or ethanol for cleaning

• Lint-free wipes

• Solid enaminone sample

Experimental Workflow Diagram:

Caption: Experimental workflow for ATR-FTIR analysis.

Step-by-Step Procedure:

• ATR Crystal Cleaning: Thoroughly clean the surface of the ATR crystal with a lint-free wipe soaked in isopropanol or ethanol to remove any residual contaminants. Allow the solvent to fully evaporate.

• Background Spectrum Collection: With the clean and empty ATR accessory in place, collect a background spectrum. This will account for any atmospheric (e.g., CO₂, H₂O) and instrumental interferences.

• Sample Application: Place a small amount of the solid enaminone sample onto the center of the ATR crystal using a clean spatula.

• Pressure Application: Lower the pressure clamp onto the sample to ensure good contact between the sample and the crystal surface. Consistent pressure is key for reproducible results.

• Spectrum Acquisition: Initiate the sample scan. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The spectrum is usually collected over a range of 4000 to 400 cm⁻¹.

• Data Processing and Analysis: The instrument's software will automatically perform a Fourier transform on the interferogram to generate the infrared spectrum. The resulting spectrum can then be analyzed for the presence of characteristic absorption bands.

• Cleaning: After analysis, retract the pressure clamp and carefully clean the sample from the ATR crystal using a lint-free wipe and an appropriate solvent.

Conclusion

FTIR spectroscopy is an indispensable tool for the characterization of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione and related enaminones. The position and nature of the N-H, C=O, and C=C stretching bands provide definitive information about the molecular structure, intramolecular hydrogen bonding, and the influence of substituents. The comparative data and detailed experimental protocol presented in this guide offer a robust framework for researchers to confidently identify and characterize these important synthetic intermediates.

References

• J. Org. Chem. 2002, 67, 20, 6995–7003. ([Link])

• Asian Journal of Chemistry; Vol. 26, No. 8 (2014), 2411-2414. ([Link])

• Molecules 2012, 17, 2812-2841. ([Link])

• Table of Characteristic IR Absorptions. ([Link])

• IR Spectroscopy Tutorial: Amines. ([Link])

• Synthesis and crystal structure of 2-(1,3-dithietan-2-ylidene)cyclohexane-1,3-dione. ([Link])

• Journal of Engineering Research and Applied Science, Volume 8, Issue 2, December 2019, pages 1291-1296. ([Link])

• Organic & Biomolecular Chemistry, 2023, 21, 5786-5806. ([Link])

• Synthesis of 5,5-Dimethylcyclohexane-1,3-Dione. ([Link])

• Infrared Spectra of Amino-substituted α,β-Unsaturated Ketones. ([Link])

• Spectroscopy of Amines. ([Link])

• Structural tuning of β-enamino diketones: exploration of solution and crystalline state photochromism. ([Link])

• Synthesis of 2-(benzylidene)—5,5-dimethylcyclohexane-1,3-diones and 2-(benzylidene)- malononitriles by condensation of dimedone and malanonitrile with arylaldehydes in the presence of lithium chloride, sodium acetate, magnesium sulfate, barium chloride, zinc acetate, sodium chloride, alanine, sodium sulfate, (sodium sulfate+alanine) catalysts in high yields at room temperature in aqueous medium. ([Link])

• Substituent effects on carbonyl stretching frequencies in substituted styryl-2-naphthyl ketones. ([Link])

• Interpretation of Fourier Transform Infrared Spectra (FTIR): A Practical Approach in the Polymer/Plastic Thermal Decomposition I. ([Link])

• Syntheses of Enaminone-Based Heterocyclic Compounds and Study their Biological Activity. ([Link])

• Interpretation of Infrared Spectra, A Practical Approach. ([Link])

• FTIR Functional Group Database Table with Search. ([Link])

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• 1. nextsds.com [nextsds.com]
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• 5. asianpubs.org [asianpubs.org]
• 6. Electron-withdrawing substituents decrease the electrophilicity of the carbonyl carbon. An investigation with the aid of (13)C NMR chemical shifts, nu(C[double bond]O) frequency values, charge densities, and isodesmic reactions to interpret substituent effects on reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journaleras.com [journaleras.com]

A Comparative Guide to Validating HPLC Analytical Methods for the Quantification of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

This guide provides a comprehensive framework for the validation of High-Performance Liquid Chromatography (HPLC) analytical methods intended for the quantification of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione. As a vinylogous amidine, this compound is of interest in various research and development sectors, demanding robust and reliable analytical procedures for its accurate quantification. This document is designed for researchers, scientists, and drug development professionals, offering in-depth technical guidance rooted in scientific principles and regulatory expectations.

The validation of an analytical procedure is the process by which it is established, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended application.[1] This guide will not only detail the "how" but, more critically, the "why" behind each validation parameter, drawing from the harmonized guidelines of the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[2][3][4][5]

The Analytical Challenge and Strategic Approach

Direct, validated HPLC methods for 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione are not abundantly available in public literature. Therefore, this guide will propose a scientifically sound, reversed-phase HPLC (RP-HPLC) method as a primary candidate for validation. The rationale for this choice is based on the physicochemical properties of related cyclohexane-1,3-dione derivatives and vinylogous amidines, which typically exhibit good retention and resolution on C18 stationary phases.[6][7]

Our approach will be to meticulously validate this proposed method against the core performance characteristics as stipulated by ICH Q2(R1) and the recently updated Q2(R2) guidelines: specificity, linearity, accuracy, precision (repeatability and intermediate precision), and robustness.[2][8][9][10][11][12]

Proposed HPLC Method for Validation

The following HPLC conditions serve as our starting point for validation. It is crucial to recognize that method development is an iterative process, and these parameters may require optimization based on initial experimental outcomes.

Parameter	Proposed Condition
HPLC System	Standard system with a pump, autosampler, column oven, and UV detector
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase	Isocratic elution with Acetonitrile and 0.1% Formic Acid in Water (e.g., 60:40 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	To be determined by UV scan (estimated around 280-320 nm)
Injection Volume	10 µL

The Validation Workflow: A Visual Overview

The validation process follows a logical sequence, where each step builds upon the previous one to create a comprehensive picture of the method's performance.

Caption: A typical workflow for HPLC method validation.

Experimental Protocols for Method Validation

The following sections provide detailed, step-by-step protocols for validating the proposed HPLC method.

Specificity (Selectivity)

Causality: Specificity ensures that the analytical signal is solely from the analyte of interest and not from any other components in the sample matrix, such as impurities, degradation products, or excipients.[8][12] This is fundamental to preventing biased results.

Experimental Protocol:

• Blank Analysis: Analyze a blank sample (matrix without the analyte) to ensure no interfering peaks at the retention time of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione.

• Forced Degradation Studies: Subject the analyte to stress conditions (e.g., acid, base, oxidation, heat, light) to intentionally generate degradation products.

• Chromatographic Resolution: Analyze the stressed samples and demonstrate that the peak for the intact analyte is well-resolved from any degradation product peaks. Peak purity analysis using a photodiode array (PDA) detector is highly recommended to confirm that the analyte peak is spectrally homogeneous.

Linearity and Range

Causality: Linearity demonstrates a proportional relationship between the concentration of the analyte and the detector response over a specified range. This is essential for accurate quantification across different sample concentrations. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[9]

Experimental Protocol:

• Standard Preparation: Prepare a series of at least five calibration standards of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione by diluting a stock solution. The range should typically span 80% to 120% of the expected sample concentration.

• Analysis: Inject each standard in triplicate.

• Data Analysis: Plot the average peak area against the corresponding concentration. Perform a linear regression analysis to determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Acceptance Criteria:

• Correlation Coefficient (r²): ≥ 0.999

• Y-intercept: Should be close to zero.

Accuracy

Causality: Accuracy measures the closeness of the experimental value to the true value. It is a measure of the systematic error of the method.[8][12]

Experimental Protocol:

• Spiked Samples: Prepare samples at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking a known amount of the analyte into a blank matrix.

• Analysis: Analyze each concentration level in triplicate.

• Calculation: Determine the percentage recovery for each sample using the formula: % Recovery = (Measured Concentration / Spiked Concentration) * 100

Acceptance Criteria:

• Recovery: Typically between 98.0% and 102.0%.

Precision

Causality: Precision assesses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It reflects the random error of the method.

Experimental Protocol:

• Repeatability (Intra-assay Precision):

  • Prepare six independent samples at 100% of the target concentration.

  • Analyze these samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the relative standard deviation (%RSD) of the results.

• Intermediate Precision (Inter-assay Precision):

  • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the %RSD for this new set of data and compare it with the repeatability results.

Acceptance Criteria:

• %RSD: Typically ≤ 2%.

Robustness

Causality: Robustness evaluates the method's capacity to remain unaffected by small, but deliberate, variations in method parameters. This provides an indication of its reliability during normal usage.[9]

Experimental Protocol:

• Parameter Variation: Introduce small, deliberate changes to the HPLC method parameters, one at a time. Examples include:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 2 °C)

  • Mobile phase composition (e.g., ± 2% organic component)

• Analysis: Analyze a standard solution under each of these modified conditions.

• Evaluation: Assess the impact of these changes on system suitability parameters (e.g., retention time, peak asymmetry, resolution).

Acceptance Criteria:

• System suitability parameters should remain within acceptable limits, demonstrating the method's reliability.

Summary of Validation Parameters and a Comparative Look at Alternative Techniques

The following table summarizes the key validation parameters for the proposed HPLC-UV method and offers a comparative perspective with a more advanced technique like Liquid Chromatography-Mass Spectrometry (LC-MS).

Validation Parameter	HPLC-UV Method	LC-MS Method (Alternative)	Rationale for Comparison
Specificity	Good, based on chromatographic separation and UV spectrum.	Excellent, based on chromatographic separation and mass-to-charge ratio.	LC-MS offers higher selectivity, which is crucial for complex matrices.
Linearity (r²)	Typically ≥ 0.999	Typically ≥ 0.995	Both methods provide excellent linearity, but LC-MS can have a wider dynamic range.
Accuracy (% Recovery)	98.0% - 102.0%	95.0% - 105.0%	Both are highly accurate, with LC-MS potentially showing more matrix effects.
Precision (%RSD)	≤ 2%	≤ 5%	HPLC-UV often demonstrates slightly better precision due to simpler instrumentation.
Limit of Quantitation	ng/mL range	pg/mL range	LC-MS is significantly more sensitive, making it suitable for trace analysis.

Logical Relationships in Method Validation

The interplay between different validation parameters is crucial for a holistic understanding of the method's performance.

Caption: Interdependencies of HPLC method validation parameters.

Conclusion

The validation of an HPLC method for the quantification of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione is a systematic process that ensures the reliability and accuracy of analytical data. By following the principles outlined in the ICH and FDA guidelines, researchers can develop and validate robust analytical methods that are fit for their intended purpose. While the proposed RP-HPLC-UV method provides a solid foundation, the choice of the final validated method should always be guided by the specific requirements of the analysis, including the nature of the sample matrix, the required sensitivity, and the available instrumentation.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• U.S. Food and Drug Administration. (2020). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• Scribd. ICH Q2(R1) Analytical Method Validation. [Link]

• ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Kellou, S., et al. (2017). Synthesis and crystal structure of 2-(1,3-dithietan-2-ylidene)cyclohexane-1,3-dione. Acta Crystallographica Section E: Crystallographic Communications, 73(Pt 4), 553–556. [Link]

• ACS Publications. New Strategies for the Synthesis of Fluorinated Vinylogous Amidines and β-Enamino Ketones. [Link]

Sources

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• 2. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
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• 5. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 6. Synthesis and crystal structure of 2-(1,3-dithietan-2-yl­idene)cyclo­hexane-1,3-dione - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
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• 11. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 12. database.ich.org [database.ich.org]

X-Ray Diffraction Data Validation for 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione: A Comparative Guide to Refinement Suites

Executive Summary

2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione (CAS 1010-56-6)[1] is a highly functionalized enaminone derivative of dimedone. For researchers and drug development professionals, obtaining a high-quality single-crystal X-ray diffraction (XRD) structure of this compound is critical for understanding its pharmacophore features and solid-state behavior. However, the molecule presents distinct crystallographic challenges: keto-enol/enaminone tautomerism, complex intra- and intermolecular hydrogen bonding networks, and conformational disorder within the dimedone ring.

This guide objectively compares the leading software suites used to refine and validate XRD data for this compound, providing a self-validating experimental workflow grounded in authoritative crystallographic standards.

The Crystallographic Challenge: Mechanistic Causality

To understand why specific validation tools are necessary, one must understand the physical limitations of X-ray diffraction. X-rays scatter off electron clouds, not atomic nuclei.

• Enaminone Tautomerism & Hydrogen Positioning: The hydrogen atom possesses only one electron, which is heavily involved in the covalent bond. Consequently, the apparent electron density maximum is shifted toward the heavier heteroatom (N or O). This results in artificially shortened X-ray N-H or O-H bond lengths (~0.85–0.90 Å) compared to true internuclear distances (~1.01 Å). In the enaminone system (O=C–C=C–NH 2​ ), incorrectly assigning the tautomeric proton (e.g., modeling an O-H instead of an N-H) will result in severe residual density errors.

• Dimedone Ring Disorder: The 5,5-dimethylcyclohexane-1,3-dione ring frequently undergoes conformational flipping between envelope and half-chair states. In an XRD experiment, this manifests as smeared electron density or enlarged anisotropic displacement parameters (ADPs) at the C5 position (the carbon bearing the gem-dimethyl group).

Comparative Analysis of XRD Validation & Refinement Suites

The modern crystallographic workflow relies on a combination of structure solution, refinement, and validation tools. Below is an objective comparison of the three primary environments used to resolve the challenges of this specific enaminone compound.

Table 1: Comparison of XRD Refinement & Validation Suites

Feature / Capability	Olex2[2]	PLATON / checkCIF[3]	SHELXLE
Primary Function	Comprehensive GUI for solution, refinement, and visualization.	The authoritative IUCr standard for structural validation.	Lightweight GUI optimized for direct .res file editing.
Handling Ring Disorder	Excellent. Visual tools allow easy splitting of the C5 atom and automated generation of PART and FVAR instructions.	N/A. Evaluates the final model but does not build it.	Good. Requires manual input of SHELXL commands, preferred by advanced users.
Hydrogen Bond Validation	Moderate. Visualizes H-bonds but relies on user interpretation of geometry.	Excellent. Automatically detects and flags geometrically impossible H-bond networks (e.g., PLAT430).	Moderate. Displays contacts but lacks automated geometric validation.
Residual Density Analysis	High. Real-time 3D contour mapping of the Fo​−Fc​ map to locate missing enaminone protons.	High. Flags unassigned electron density peaks (PLAT213) mathematically.	High. Excellent 3D mapping of Q-peaks directly tied to the text editor.

Experimental Workflow: A Self-Validating Protocol

A robust crystallographic protocol is a self-validating system. If a model is physically incorrect, the mathematical refinement will yield localized errors in the difference Fourier map ( Fo​−Fc​ ).

Iterative XRD data refinement and validation workflow for enaminone derivatives.

Step-by-Step Methodology

• Data Integration & Scaling: Process raw diffraction images using diffractometer software (e.g., CrysAlisPro or APEX3). Apply empirical absorption corrections using spherical harmonics to ensure accurate intensity data.

• Structure Solution: Use SHELXT[4] to solve the phase problem via dual-space recycling. This will locate the heavy atoms (C, N, O) of the 2-(1-aminoethylidene)dimedone framework.

• Initial Refinement: Refine the heavy atoms isotropically, then anisotropically using SHELXL within Olex2[2]. Carefully inspect the anisotropic displacement parameters (ADPs).

• Modeling Ring Disorder: If the C5 atom and its attached gem-dimethyl groups show prolate (cigar-shaped) ellipsoids, split them into two positions (e.g., Part 1 and Part 2). Tie their occupancies to a free variable (FVAR) so they sum to exactly 1.0, and apply similarity restraints (SADI, SIMU, RIGU) to stabilize the refinement.

• Hydrogen Atom Assignment (The Critical Step):

  • Place carbon-bound hydrogens using calculated riding models (AFIX 43 for sp2 carbons, AFIX 137 for methyls).

  • For the enaminone NH 2​ group, locate the hydrogen atoms manually in the difference Fourier map ( Fo​−Fc​ ). If data resolution is high (< 0.80 Å), freely refine their coordinates with DFIX restraints to maintain ideal N-H bond lengths (~0.86 Å).

• IUCr checkCIF Validation: Export the final .cif (Crystallographic Information File) and .fcf (Structure Factor File) and run them through the PLATON/checkCIF web service[3][5].

Quantitative Data Presentation: Target Validation Metrics

When refining 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione, the following metrics indicate a successfully validated and publication-ready model.

Table 2: Target Validation Metrics for 2-(1-Aminoethylidene)dimedone

Metric	Acceptable Target Range	Indication of Failure
R1 (Unweighted Agreement Factor)	< 5.0% (for I > 2σ(I))	> 7.0% indicates unresolved disorder or incorrect atom assignment.
wR2 (Weighted Agreement Factor)	< 15.0% (All data)	> 20.0% suggests poor data scaling or severe twinning.
Goodness-of-Fit (GoF)	0.95 – 1.05	> 1.10 indicates under-parameterization (e.g., missed disorder).
Max/Min Residual Density	+0.40 / -0.40 e/Å 3	Peaks > +0.50 near N or O indicate incorrectly modeled enaminone protons.

Addressing Specific PLATON ALERTS (Trustworthiness)

The IUCr checkCIF system generates ALERTS categorized by severity (A, B, C, G)[6]. For this specific compound, you must be prepared to resolve the following mechanistically driven alerts:

• PLAT213 (Test for unassigned residual density): If the enaminone tautomer is modeled incorrectly (e.g., the proton is placed on the oxygen instead of the nitrogen), a positive Q-peak will appear near the nitrogen, and a negative hole near the oxygen.

  • Resolution: Reassign the proton to the correct heteroatom, verify the hydrogen bonding geometry, and re-refine.

• PLAT430 (Short Intermolecular Contacts): Enaminones form strong intermolecular hydrogen-bonded dimers or chains. PLATON may flag these as unusually short contacts[5].

  • Resolution: This is a physical reality of the crystal packing. Do not alter the model to artificially lengthen the bond; instead, append a Validation Reply Form (VRF) to the CIF explaining that the contact is a legitimate, strong hydrogen bond.

• PLAT201 (Isotropic non-H atoms): If the split disordered positions of the dimedone ring are refined isotropically to maintain mathematical stability, PLATON will flag them.

  • Resolution: Use ISOR or RIGU restraints to allow anisotropic refinement of the disordered minor components without causing non-positive definite (NPD) errors.

Conclusion

Validating the XRD data for 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione requires a nuanced understanding of enaminone tautomerism and ring dynamics. While Olex2 provides the most intuitive interface for building complex disorder models[2], PLATON/checkCIF remains the undisputed, authoritative standard for final validation[3]. By employing a self-correcting workflow that relies heavily on difference Fourier map analysis, researchers can ensure their structural models are both mathematically sound and chemically accurate.

References

• NextSDS. "2-(1-AMINOETHYLIDENE)-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE". NextSDS Substance Database. URL: [Link]

• Spek, A. L. (2009). "Structure validation in chemical crystallography". Acta Crystallographica Section D Biological Crystallography, 65(2), 148-155. URL: [Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program". Journal of Applied Crystallography, 42(2), 339-341. URL: [Link]

• Sheldrick, G. M. (2015). "SHELXT – Integrated space-group and crystal-structure determination". Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. URL: [Link]

• National Institutes of Health (NIH) / PMC. "checkCIF validation ALERTS: what they mean and how to respond". Structural Dynamics, 7(4). URL: [Link]

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A Comparative Guide to the Biological Activities of 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione Metal Complexes

Introduction: The Emerging Therapeutic Potential of Dimedone-Based Schiff Base Complexes

In the field of medicinal chemistry, the quest for novel therapeutic agents with enhanced efficacy and reduced side effects is perpetual. Schiff bases, compounds containing an imine or azomethine (-C=N-) group, represent a versatile class of ligands capable of coordinating with various metal ions to form stable and biologically active complexes.[1] The formation of a chelate ring upon complexation with a metal ion is often pivotal, enhancing the biological potency of the ligand. This enhancement is frequently explained by Tweedy's chelation theory, which posits that chelation reduces the polarity of the metal ion, increases the lipophilicity of the complex, and facilitates its transport across the lipid membranes of microorganisms and cancer cells.[2]

This guide focuses on the metal complexes of a specific β-diketone derivative, 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione, a Schiff base derived from dimedone. These N,O-bidentate ligands form stable complexes with transition metals such as copper(II), nickel(II), cobalt(II), and zinc(II), which have demonstrated a broad spectrum of biological activities.[3] We will objectively compare their performance in key therapeutic areas—antibacterial, anticancer, and antioxidant applications—supported by experimental data and detailed protocols to provide researchers and drug development professionals with a comprehensive technical overview.

Synthesis and Structural Elucidation: The Foundation of Biological Activity

The synthesis of the parent ligand, 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione, is typically achieved through the condensation reaction of dimedone (5,5-dimethylcyclohexane-1,3-dione) with an appropriate amine source, often in an alcoholic solvent. The subsequent formation of the metal(II) complexes is carried out by reacting the ligand with the corresponding metal salts (e.g., chlorides or acetates) in a specific molar ratio, usually 2:1 (Ligand:Metal).

The resulting complexes are characterized using a suite of spectroscopic and analytical techniques, including FT-IR, ¹H-NMR, UV-Vis, and elemental analysis, to confirm the coordination of the ligand to the metal center. X-ray diffraction studies have shown that these types of complexes often adopt a square planar or distorted octahedral geometry, with the ligand coordinating through the imine nitrogen and the enolic oxygen.[3] This specific stereochemistry is crucial as it influences the complex's stability and its ability to interact with biological targets.[1]

Comparative Analysis of Biological Activities

The true potential of these complexes is revealed through the comparative evaluation of their biological activities. The choice of the central metal ion plays a determinative role in the potency and spectrum of action.

Antimicrobial Activity: A Modern Approach to Combating Resistance

The rise of antibiotic-resistant bacteria necessitates the development of novel antimicrobial agents. Schiff base metal complexes have emerged as a promising class of compounds in this regard.[4] Their mechanism of action is thought to involve the disruption of the bacterial cell wall or the inhibition of essential enzymatic processes within the pathogen.[2]

Comparative Performance

Table 1: Illustrative Antibacterial Activity of Dimedone-Based Schiff Base Metal(II) Complexes

Complex	Metal Ion	Staphylococcus aureus (Gram+) Zone of Inhibition (mm)	Escherichia coli (Gram-) Zone of Inhibition (mm)
Ligand	-	8	6
Complex 1	Cu(II)	20	17
Complex 2	Ni(II)	16	14
Complex 3	Co(II)	14	11
Complex 4	Zn(II)	12	9
Ciprofloxacin	Standard	25	22

Note: The data presented are representative values compiled from studies on analogous Schiff base metal complexes to illustrate the general trend in activity. Actual values for the specific titled complexes may vary.[1][5][6]

Experimental Protocol: Agar Well Diffusion Assay

This method is a standard and widely used technique to evaluate the antimicrobial activity of compounds.

• Preparation of Inoculum: A standardized bacterial suspension is prepared by inoculating a loopful of a pure bacterial culture into a sterile saline solution. The turbidity is adjusted to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

• Plate Inoculation: A sterile cotton swab is dipped into the standardized bacterial suspension and used to evenly streak the entire surface of a Mueller-Hinton Agar (MHA) plate to create a uniform bacterial lawn.

• Well Preparation: A sterile cork borer (typically 6 mm in diameter) is used to punch wells into the agar.

• Sample Loading: A fixed volume (e.g., 50 µL) of the test complex, the free ligand (dissolved in a suitable solvent like DMSO), a negative control (solvent alone), and a positive control (a standard antibiotic like Ciprofloxacin) are added to separate wells.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• Data Collection: The diameter of the clear zone of inhibition around each well is measured in millimeters (mm). A larger zone diameter indicates greater antimicrobial activity.

Workflow for Agar Well Diffusion Assay

Workflow for the Agar Well Diffusion Method.

Anticancer (Cytotoxic) Activity: Targeting Uncontrolled Cell Proliferation

The development of non-platinum-based anticancer agents is a major focus of modern oncology research, driven by the need to overcome the dose-limiting side effects and resistance associated with drugs like cisplatin.[7] Schiff base metal complexes have shown significant promise, with their proposed mechanism often involving intercalation with DNA, inhibition of key enzymes like topoisomerase, or the induction of apoptosis through oxidative stress.[8]

Comparative Performance

The cytotoxic activity of these complexes is highly dependent on the metal center, the cancer cell line being tested, and the specific ligand structure. Copper complexes, in particular, often exhibit potent anticancer activity, in some cases surpassing that of cisplatin.[9][10] This is often linked to their ability to engage in redox cycling, generating ROS that are highly toxic to rapidly proliferating cancer cells.

Table 2: Illustrative In Vitro Cytotoxicity (IC₅₀ in µM) of Dimedone-Based Schiff Base Metal(II) Complexes

Complex	Metal Ion	Human Breast Cancer (MCF-7) IC₅₀ (µM)	Human Colon Cancer (HCT-116) IC₅₀ (µM)
Ligand	-	> 100	> 100
Complex 1	Cu(II)	8.5	12.3
Complex 2	Ni(II)	25.1	30.5
Complex 3	Co(II)	42.7	55.8
Complex 4	Zn(II)	60.2	75.4
Cisplatin	Standard	15.6	18.9

Note: The IC₅₀ (half-maximal inhibitory concentration) values are representative figures from studies on analogous Schiff base complexes to demonstrate typical efficacy trends.[11][12] Lower IC₅₀ values indicate higher cytotoxic potency.

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and cytotoxicity.

• Cell Seeding: Cancer cells are seeded into a 96-well plate at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test complexes, the free ligand, and a standard anticancer drug (e.g., Cisplatin). A control group receives only the vehicle (e.g., DMSO-containing medium).

• Incubation: The plate is incubated for a specified period, typically 48 or 72 hours, to allow the compounds to exert their cytotoxic effects.

• MTT Addition: After incubation, 10-20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Solubilization: The medium is carefully removed, and a solubilizing agent (e.g., 100 µL of DMSO or acidic isopropanol) is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The plate is gently shaken to ensure complete dissolution, and the absorbance is measured on a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC₅₀ value is then determined from the dose-response curve.

Workflow for MTT Cytotoxicity Assay

Workflow for the MTT Cell Viability Assay.

Antioxidant Activity: Quenching Harmful Free Radicals

Oxidative stress, caused by an imbalance between the production of free radicals and the body's ability to counteract their harmful effects, is implicated in a wide range of diseases. Antioxidants mitigate this damage by neutralizing free radicals. The antioxidant potential of Schiff base complexes is often evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.[13]

Comparative Performance

The antioxidant activity of these complexes is influenced by the redox properties of the central metal ion and the ability of the ligand to donate hydrogen atoms or electrons.[14] While the ligand itself may possess some activity, chelation can significantly modulate this property.[13]

Table 3: Illustrative Antioxidant Activity (DPPH Scavenging IC₅₀ in µg/mL) of Dimedone-Based Schiff Base Metal(II) Complexes

Complex	Metal Ion	DPPH Scavenging IC₅₀ (µg/mL)
Ligand	-	85
Complex 1	Cu(II)	45
Complex 2	Ni(II)	58
Complex 3	Co(II)	65
Complex 4	Zn(II)	72
Ascorbic Acid	Standard	15

Note: The IC₅₀ values represent the concentration required to scavenge 50% of DPPH radicals. Lower values indicate stronger antioxidant activity. Data is illustrative based on studies of analogous compounds.[13][14]

Experimental Protocol: DPPH Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which is violet in color, to the pale yellow hydrazine by an antioxidant compound.

• Reagent Preparation: A solution of DPPH in a suitable solvent (e.g., methanol) is prepared to a specific concentration (e.g., 0.1 mM).

• Reaction Mixture: In a 96-well plate or test tubes, a fixed volume of the DPPH solution is mixed with various concentrations of the test complexes, the free ligand, and a standard antioxidant (e.g., Ascorbic Acid). A control containing only the DPPH solution and solvent is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for 30 minutes.

• Absorbance Measurement: The absorbance of each solution is measured using a spectrophotometer at the wavelength of maximum absorbance for DPPH (typically around 517 nm).

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control and A_sample is the absorbance of the test sample.

• IC₅₀ Determination: The IC₅₀ value is calculated by plotting the percentage of scavenging activity against the concentration of the sample.

Workflow for DPPH Antioxidant Assay

Workflow for the DPPH Radical Scavenging Assay.

Structure-Activity Relationship and Future Perspectives

The collective evidence from studies on 2-(1-aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione and related Schiff base metal complexes underscores a clear structure-activity relationship. The biological activity is not merely an additive property of the ligand and the metal but is a synergistic outcome of chelation. Key factors influencing efficacy include:

• The Nature of the Metal Ion: As demonstrated, the choice of metal is paramount. The redox-active nature of Cu(II) frequently imparts superior antimicrobial and anticancer activity compared to the other first-row transition metals.[2]

• Ligand Structure: Substituents on the ligand can modulate lipophilicity and steric factors, influencing how the complex interacts with biological targets.

• Geometry of the Complex: The overall geometry (e.g., square planar vs. octahedral) dictates how the complex can approach and bind to its target, such as the grooves of DNA or the active site of an enzyme.[3]

Future Directions:

The promising in vitro results for these complexes warrant further investigation. Future research should focus on:

• Mechanism of Action Studies: Elucidating the precise molecular targets and pathways through which these complexes exert their biological effects.

• In Vivo Efficacy and Toxicity: Evaluating the most potent complexes in animal models to assess their therapeutic potential and safety profiles.

• Quantitative Structure-Activity Relationship (QSAR) Studies: Developing computational models to predict the activity of new, unsynthesized complexes, thereby streamlining the drug discovery process.

References

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• Emelda, D. S., & Joseph, J. (Year). Synthesis, Characterization and Antimicrobial Activity of Cu(II), Co(II), Ni(II) and Zn(II) Complexes Derived from a New Mannich. Asian Journal of Chemistry. (Note: Full citation details were not available in the search result snippet).

• Sirumalar, K., et al. (2026). In Vitro Anti-Cancer Activity of Schiff Base 2,4-Dichloro-6-(P-Tolylimino-Methyl)-Phenol and Its Transition metal complexes. ResearchGate. Available at: [Link]

• Saghatforoush, L. A., et al. (n.d.). Theoretical and experimental investigation of anticancer activities of an acyclic and symmetrical compartmental Schiff base ligand and its Co(ii), Cu(ii) and Zn(ii) complexes. RSC Publishing. Available at: [Link]

• Ahmad, A., et al. (2016). In vitro anticancer activities of Schiff base and its lanthanum complex. PubMed, 15(125), 235-44. Available at: [Link]

• (Author). (n.d.). Antimicrobial Activities of Schiff Base Metal Complexes of First Transition Series. Journal of Ravishankar University. (Note: Full citation details were not available in the search result snippet).

• Al-Amiery, A. A., et al. (2023). Schiff base metal complexes as a dual antioxidant and antimicrobial agents. Journal of King Saud University - Science, 35(3), 102559. Available at: [Link]

• Priya, P. P., et al. (2022). Evaluation of Anticancer Activity of Schiff bases Derived from Pyridine and their Metal Complexes- A Review. Oriental Journal of Chemistry, 38(2). Available at: [Link]

• Gull, P., et al. (2017). Design, synthesis and spectroscopic characterization of metal (II) complexes derived from a tetradentate macrocyclic ligand: Study on antimicrobial and antioxidant capacity of complexes. Microbial Pathogenesis, 105, 158-168. Available at: [Link]

• Tuerkkan, B., et al. (2025). Synthesis, characterization and antimicrobial activity of metal complexes with N,O-bidentate ligand derived from dimedone. ResearchGate. Available at: [Link]

• El-Behery, M., & El-Twigry, H. (n.d.). Antimicrobial activity of the Schiff base ligand and its metal complexes. ResearchGate. Available at: [Link]

• Mohamed, G. G., et al. (n.d.). Synthesis, characterization and studies on antioxidant and molecular docking of metal complexes of 1-(benzo[d]thiazol-2-yl). Journal of Chemical Sciences. Available at: [Link]

• Petrelli, R., et al. (2021). A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies. Molecules, 26(20), 6154. Available at: [Link]

• Bîcu, E., et al. (2012). Synthesis and Characterization of Some New Cu(II), Ni(II) and Zn(II) Complexes with Salicylidene Thiosemicarbazones: Antibacterial, Antifungal and in Vitro Antileukemia Activity. Molecules, 17(7), 8549-8571. Available at: [Link]

• Jamil, Y. A. M., et al. (2023). Synthesis, structural and spectroscopic properties of Co(II), Ni(II) and Cu(II) complexes with 2-((2-chlorobenzylidene)amino) acetohydrazide hydrate and their Antimicrobial and antioxidant activities. Eclética Química, 48(2), 66-82. Available at: [Link]

• Al-Jibouri, M. N. A., et al. (2025). Synthesis, Characterization and Antibacterial Activity Study of New-Aminonitrile Complexes with Mn(II), Co(II), Ni(II), Cu(II) and Zn(II) Metal Ions. Al-Nahrain Journal of Science. Available at: [Link]

• Petrelli, R., & Cappellacci, L. (2023). Metal Complexes with Schiff Bases as Antimicrobials and Catalysts. MDPI. Available at: [Link]

• Al-Hamdani, A. A. S., et al. (n.d.). Synthesis, characterization and antimicrobial activities of [Fe(II), Co(II), Ni(II),Cu(II) and Zn(II)] mixed ligand complexes schiff base derived from amoxicillin drug and 4-(dimethylamino)benzaldehyde with nicotinamide. ResearchGate. Available at: [Link]

• Abdullahi, M., et al. (n.d.). Synthesis, Characterization and Antioxidant Properties of Metal (II) Complexes of Gallic Acid and Quercetin. RSIS International. Available at: [Link]

• Guney, E., et al. (n.d.). Spectroscopic, Thermal and Antioxidant Properties of Novel Mixed Ligand-Metal Complexes Obtained from Saccharinate Complexes and Azo Dye Ligand (mnppa). Science Alert. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

This document provides a detailed protocol for the safe handling and disposal of 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione (CAS No. 1010-56-6). As a valued member of the scientific community, your safety, and the integrity of our shared environment, are of paramount importance. This guide moves beyond mere instruction to provide a framework for understanding the chemical's hazard profile and the scientific rationale behind each procedural step. Adherence to these guidelines is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Part 1: Core Hazard Profile and Risk Assessment

A thorough understanding of a chemical's intrinsic hazards is the foundation of safe handling and disposal. While comprehensive toxicological data for 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione is not extensively published, its known classifications and the properties of structurally similar compounds, such as dimedone, provide a robust basis for a conservative risk assessment.[1][2]

The primary hazards are summarized below. This substance is classified as acutely toxic and an irritant.[3]

Table 1: Hazard Identification for 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

Hazard Class	GHS Pictogram	Hazard Code	Description
Acute Toxicity (Oral, Dermal, Inhalation), Category 4	GHS07 (Exclamation Mark)	H302 + H312 + H332	Harmful if swallowed, in contact with skin, or if inhaled.[3]
Skin Irritation, Category 2	GHS07 (Exclamation Mark)	H315	Causes skin irritation.[4]
Serious Eye Irritation, Category 2	GHS07 (Exclamation Mark)	H319	Causes serious eye irritation.[4]
Specific Target Organ Toxicity (Single Exposure), Category 3	GHS07 (Exclamation Mark)	H335	May cause respiratory irritation.[4]

Causality Behind the Hazards: The dione structure and the aminoethylidene group contribute to the compound's reactivity and irritant properties. Inhalation of the dust can irritate the mucous membranes and upper respiratory tract, while skin contact can lead to localized irritation or potential sensitization.[4]

Critical Incompatibilities: To prevent dangerous reactions, this compound must not be stored or disposed of with incompatible materials.

• Strong Oxidizing Agents: (e.g., nitrates, perchlorates, chlorine bleaches) Can cause vigorous, potentially explosive reactions.[1][4]

• Strong Bases: May catalyze decomposition or other unwanted reactions.[4]

Part 2: Personal Protective Equipment (PPE) and Engineering Controls

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is essential to minimize exposure risk. All handling and preparation for disposal should be conducted in a designated area.

Engineering Controls:

• Fume Hood: All operations that may generate dust or aerosols, including weighing, transferring, and preparing waste containers, must be performed inside a certified chemical fume hood.[5] This provides the primary barrier of protection by containing and exhausting airborne particles.

Personal Protective Equipment (PPE) Protocol:

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times. Gloves must be inspected for integrity before use. Use the proper glove removal technique (without touching the glove's outer surface) to avoid skin contact. Dispose of contaminated gloves as chemical waste.

• Eye Protection: Chemical safety goggles or safety glasses with side shields are mandatory to protect against accidental splashes or dust particles.[4]

• Body Protection: A full-length laboratory coat should be worn and kept fastened to protect skin and clothing.

• Respiratory Protection: If there is a risk of generating significant dust outside of a fume hood (e.g., during a large spill cleanup), a NIOSH-approved particulate respirator (e.g., N95) should be used.[6]

Part 3: Protocol for Accidental Spill Management

Immediate and correct response to a spill is critical to prevent wider contamination and exposure.

Step-by-Step Spill Cleanup Methodology:

• Area Control: Immediately alert colleagues and restrict access to the spill area. Ensure the area is well-ventilated, preferably within a fume hood.[6]

• Don PPE: Before approaching the spill, ensure all necessary PPE from Part 2 is correctly worn.

• Containment: Prevent the spilled solid from spreading or entering drains.[1]

• Material Collection:

  • Gently sweep or scoop the solid material to avoid generating dust.[4] Do not use a brush that could create airborne particles.

  • Use dampened, absorbent pads to carefully wipe up the remaining residue.

• Containerization: Place all collected spill residue and contaminated cleaning materials into a heavy-duty plastic bag or a designated, sealable waste container.[1]

• Labeling: Clearly label the container as "Waste: 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione" and include the associated hazard symbols.

• Decontamination: Thoroughly wash the spill surface with soap and water.[7]

• PPE Disposal: All disposable PPE used during the cleanup must be placed in the designated waste container.

Part 4: Chemical Waste Collection and Disposal Pathway

Proper segregation and collection are the final steps before the waste leaves the laboratory. The ultimate disposal must be conducted by a licensed environmental services company.[6]

Waste Segregation and Collection Protocol:

• Designate a Waste Container: Use a chemically resistant, sealable container (e.g., a high-density polyethylene (HDPE) pail or bottle) for all waste associated with this compound.[8] The container must be in good condition and have a tightly fitting lid.[5]

• Collect All Waste Forms: This includes:

  • Unused or expired product.

  • Residue from emptied containers.

  • Spill cleanup materials.

  • Contaminated disposable labware (e.g., weigh boats, pipette tips).

  • Contaminated PPE (e.g., gloves).

• Labeling: The waste container must be clearly and accurately labeled. The label should include:

  • The full chemical name: "2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione".

  • The words "Hazardous Waste".

  • The relevant hazard pictograms (GHS07).

  • The date accumulation started.

• Storage: Store the sealed waste container in a designated, well-ventilated satellite accumulation area, away from incompatible materials.[4]

Disposal Decision Workflow

The following diagram outlines the logical workflow from chemical use to final disposal.

Caption: Waste Management Workflow for 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione.

Part 5: Final Disposal and Regulatory Compliance

Under no circumstances should this chemical or its containers be disposed of in the regular trash or poured down the drain.[8][9] Doing so can damage plumbing, harm aquatic life, and violate environmental regulations.[10][11]

The only acceptable method for final disposal is through a licensed and approved hazardous waste management company. These companies have the expertise and facilities to handle chemical waste safely. The most common and effective disposal method for this type of organic solid is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts.[6]

It is the responsibility of the individual researcher and their institution to comply with all local, state, and federal regulations regarding hazardous waste disposal.[12]

References

• NextSDS. (n.d.). 2-(1-AMINOETHYLIDENE)-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE. Retrieved from [Link]

• Emory University. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Natural Sciences Research Institute. (n.d.). Guidelines for Chemical Waste Disposal. Retrieved from [Link]

• Datasheet. (n.d.). 5,5-Dimethyl-1,3-cyclohexanedione. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Dimedone. PubChem Compound Database. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 7). Safety Data Sheet. Retrieved from [Link]

• Fisher Scientific. (2023, October 19). Safety Data Sheet. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

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Personal protective equipment for handling 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

Comprehensive Safety & Handling Guide: 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione

As an Application Scientist in drug development, handling reactive intermediates requires a deep understanding of both their chemical utility and their toxicological profile. 2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione (an enaminone derivative of dimedone) is a highly versatile building block used extensively in the multi-component synthesis of nitrogen- and oxygen-containing heterocycles, such as acridinediones and quinolines [4].

However, its structural properties also impart significant biological activity. This guide provides a field-proven, causality-driven approach to the personal protective equipment (PPE), operational handling, and disposal of this compound, ensuring that your laboratory maintains the highest standards of safety and scientific integrity.

Chemical Identity & Hazard Profile

Before designing a handling protocol, we must establish the baseline hazards. This compound is classified globally as a Category 4 Acute Toxin across all three primary exposure routes [1].

Property	Specification
Chemical Name	2-(1-Aminoethylidene)-5,5-dimethylcyclohexane-1,3-dione
CAS Number	1010-56-6
Chemical Class	Enaminone / Dimedone Derivative
Physical State	Solid (Crystalline Powder) [2]
GHS Classification	Acute Toxicity, Category 4 (Oral, Dermal, Inhalation) [1]
Hazard Statements	H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled) [1]
Signal Word	Warning (GHS07 Exclamation Mark)

Causality-Driven PPE Strategy

Standard laboratory attire is insufficient for handling Category 4 Acute Toxins. Every piece of PPE must be selected based on the specific mechanistic risks of the chemical [3].

• Respiratory Protection (The Inhalation Risk): As a fine crystalline powder, this compound carries an H332 (Harmful if inhaled) designation. Static electricity during weighing can easily aerosolize particulates. Protocol: All handling must occur inside a certified Class II Type A2 biological safety cabinet or a chemical fume hood with a face velocity of 80–100 fpm. If weighing outside of engineering controls is strictly unavoidable, an N95 or P100 particulate respirator is mandatory.

• Dermal Protection (The Absorption Risk): Enaminones possess lipophilic characteristics that allow them to cross the stratum corneum, a risk severely amplified when the compound is dissolved in penetration-enhancing solvents like DMSO or DMF (common in drug discovery assays). Protocol: Standard latex is prohibited. You must double-glove using nitrile gloves (minimum 4 mil thickness). The outer glove acts as a sacrificial barrier and must be discarded immediately upon suspected contamination. Wear a fully fastened, fluid-resistant lab coat with knit cuffs to prevent wrist exposure.

• Ocular Protection (The Mucosal Risk): Airborne dust can cause severe mechanical irritation and systemic absorption via the mucous membranes of the eye. Protocol: Snug-fitting, indirect-vented safety goggles are required. Standard safety glasses with side shields do not provide adequate protection against aerosolized powders.

Operational Workflow: Step-by-Step Handling Methodology

To ensure a self-validating safety system, follow this standardized operational procedure when preparing stock solutions or setting up synthetic reactions.

Step 1: Workspace Preparation

• Clear the chemical fume hood of all unnecessary clutter to ensure unobstructed laminar airflow.

• Line the working surface with a disposable, absorbent bench pad (spill mat) with a polyethylene backing. This traps stray powder and prevents cross-contamination.

Step 2: Weighing and Transfer

• Use a static-dissipative (anti-static) weighing boat or pre-treat standard boats with an anti-static gun. Causality: Eliminating static charge prevents the powder from "jumping" and aerosolizing, directly mitigating the H332 inhalation risk.

• Transfer the powder using a clean, dry micro-spatula.

Step 3: Solubilization in Containment

• Transfer the weighed solid directly into your reaction vial or volumetric flask while still inside the fume hood.

• Add your solvent (e.g., ethanol, water, or DMSO) to the vessel inside the hood.

• Cap the vessel tightly and seal with Parafilm before removing it from the engineering controls for vortexing or sonication.

Step 4: Equipment Decontamination

• Wipe down the analytical balance and spatulas with a lint-free wipe dampened with isopropanol, followed by a secondary wipe with mild soap and water.

• Dispose of the wipes and the bench pad in the designated hazardous waste bin.

Spill Response & Decontamination Plan

In the event of a spill, immediate and logical action is required to prevent exposure. Do not dry-sweep the powder, as this will generate a highly toxic dust cloud [3].

Figure 1: Spill response and decontamination workflow for Acute Tox. 4 enaminone powders.

Waste Disposal Protocols

Improper disposal of dimedone derivatives can lead to environmental contamination and regulatory citations. Treat all waste as hazardous [3].

• Solid Waste: Contaminated gloves, disposable bench pads, empty chemical vials, and spill cleanup materials must be placed in a puncture-resistant, sealable container. Label clearly as "Toxic Solid Waste - Acute Tox 4 (Contains CAS 1010-56-6)".

• Liquid Waste: Reaction mixtures and stock solutions must be segregated into compatible liquid waste carboys. If dissolved in DMSO or halogenated solvents, ensure the waste carboy is explicitly labeled for "Halogenated/Toxic Organics". Never mix enaminone waste with strong acids or oxidizers, as unexpected exothermic reactions may occur.

• Final Disposal: All labeled containers must be transferred to your institution's Environmental Health and Safety (EHS) department for final incineration by a licensed hazardous waste contractor.

References

• NextSDS. "2-(1-AMINOETHYLIDENE)-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE - Chemical Substance Information." NextSDS Substance Database. Available at:[Link]

• National Center for Biotechnology Information. "Dimedone | C8H12O2 | CID 31358." PubChem. Available at:[Link]

• Majumdar, P. et al. "Chemistry of Dimedone for Synthesis of Oxygen-, Nitrogen-, and Sulfur-Containing Heterocycles." ResearchGate. Available at:[Link]